Chemical Properties & Characterization of Oseltamivir Acid Methyl Ester Hydrochloride
This guide details the chemical properties, synthesis, and analytical characterization of Oseltamivir Acid Methyl Ester Hydrochloride , a critical process impurity and synthetic intermediate in the lifecycle of the antiv...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical properties, synthesis, and analytical characterization of Oseltamivir Acid Methyl Ester Hydrochloride , a critical process impurity and synthetic intermediate in the lifecycle of the antiviral drug Oseltamivir Phosphate (Tamiflu®).
Executive Summary
Oseltamivir Acid Methyl Ester Hydrochloride (CAS: 208720-78-9) is the methyl ester analog of the influenza neuraminidase inhibitor Oseltamivir (ethyl ester). In pharmaceutical development, it serves two primary roles:
Critical Quality Attribute (CQA): It is identified as Impurity E in the European Pharmacopoeia (EP) monograph for Oseltamivir Phosphate. Its presence indicates uncontrolled transesterification during manufacturing, typically caused by the use of methanol in the presence of acid catalysts.
Prodrug Research: As a lipophilic precursor to the active metabolite (Oseltamivir Carboxylate), it is utilized in Structure-Activity Relationship (SAR) studies to evaluate the impact of ester chain length on bioavailability and hydrolysis rates by Carboxylesterase 1 (CES1).
Soluble in Water, Methanol, DMSO; Sparingly soluble in Acetonitrile
Hygroscopicity
Hygroscopic (requires storage at -20°C under desiccated conditions)
Synthesis & Formation Mechanisms
Understanding the formation of this compound is essential for controlling purity in API manufacturing. It arises primarily through two pathways: Direct Synthesis (for reference standards) and Unwanted Transesterification (process impurity).
During the synthesis of Oseltamivir Phosphate, if the ethyl ester intermediate is exposed to Methanol (MeOH) under acidic conditions (or basic conditions during workup), the ethyl group is exchanged for a methyl group. This is a common "process chemistry" pitfall when methanol is used as a solvent for recrystallization or cleaning.
Mechanism B: Direct Synthesis (Reference Standard)
For analytical validation, the compound is synthesized by esterifying Oseltamivir Carboxylate (the acid) with methanol and thionyl chloride or HCl gas.
Figure 1: The methyl ester can form via direct esterification of the acid or transesterification of the drug substance (Tamiflu) in methanol.[7]
Analytical Characterization & Detection
To ensure the safety and efficacy of Oseltamivir Phosphate, the methyl ester (Impurity E) must be controlled to <0.15% limits. The following protocol outlines the separation logic.
Chromatographic Behavior (HPLC)
Separation of the Methyl Ester (C1) from the Ethyl Ester (C2) is challenging due to their structural similarity.
Reverse Phase (RP-HPLC): The Methyl Ester is slightly more polar than the Ethyl Ester. In standard C18 conditions, it theoretically elutes before Oseltamivir.
Chiral HPLC: In specific chiral methods (e.g., Chiralpak IC-3), the interaction with the stationary phase alters selectivity. Literature reports the Methyl Ester (Impurity E) eluting after Oseltamivir (e.g., RRT ~1.14 or Peak 10 vs Peak 9).
Validated Detection Protocol
Objective: Confirm identity and purity of Oseltamivir Acid Methyl Ester HCl.
Sample Preparation: Dissolve 10 mg of standard in 10 mL of Mobile Phase A.
HPLC Conditions:
Column: C18 (e.g., Agilent Zorbax Eclipse XDB-C18) or Chiralpak IC-3 (for specific impurity profiling).
Parent Ion: [M+H]⁺ = 299.2 m/z (Free base mass + H).
Differentiation: Oseltamivir (Ethyl) gives [M+H]⁺ = 313.2 m/z. The mass difference of 14 Da (CH₂ group) is the definitive identifier.
Figure 2: Workflow for detecting Methyl Ester impurity using LC-UV-MS.
Biological & Pharmacological Context
While primarily an impurity, the methyl ester possesses biological relevance as a prodrug.
Mechanism of Action: Like Oseltamivir Phosphate, the methyl ester is inactive against the influenza virus in its ester form. It must be hydrolyzed by hepatic esterases (specifically CES1 ) to release the active carboxylate.
Kinetics: Research indicates that the methyl ester hydrolyzes at a different rate compared to the ethyl ester. This difference can alter the pharmacokinetic profile, potentially leading to sub-therapeutic exposure if present as a significant impurity, or serving as a tool to modulate drug release in experimental settings.
Handling, Safety, and Storage
Storage: Store at -20°C . The hydrochloride salt is hygroscopic; protect from moisture to prevent hydrolysis back to the acid.
Solubility for Assays: Prepare stock solutions in DMSO or Methanol . For aqueous buffers, use immediately to avoid spontaneous hydrolysis.
Safety: Treat as a bioactive antiviral compound. Use standard PPE (gloves, lab coat, safety glasses) to prevent inhalation or skin contact.
A Technical Guide to the Discovery and Development of Oseltamivir Precursors
Introduction: The Imperative for an Accessible Antiviral Oseltamivir, marketed as Tamiflu®, stands as a critical oral antiviral medication for the treatment of influenza A and B viruses.[1][2] Its mechanism of action rel...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for an Accessible Antiviral
Oseltamivir, marketed as Tamiflu®, stands as a critical oral antiviral medication for the treatment of influenza A and B viruses.[1][2] Its mechanism of action relies on the potent and selective inhibition of viral neuraminidase, an enzyme essential for the release of progeny virions from infected host cells. The development of a scalable and economically viable synthesis for oseltamivir has been a significant challenge in medicinal and process chemistry. This guide provides an in-depth technical exploration of the evolution of oseltamivir synthesis, from its reliance on a single natural precursor to the diverse and innovative strategies currently employed. We will delve into the causality behind experimental choices, present detailed protocols for key transformations, and offer a comparative analysis of the various synthetic routes, providing researchers and drug development professionals with a comprehensive understanding of this vital therapeutic agent's manufacturing landscape.
Part 1: The Shikimic Acid Era - A Double-Edged Sword
The commercial production of oseltamivir has historically been dominated by a synthetic route starting from (-)-shikimic acid.[3][4] This naturally occurring compound, extracted primarily from the seeds of the Chinese star anise (Illicium verum), provided a readily available chiral pool starting material with the correct stereochemistry for the cyclohexene ring of oseltamivir.[5][6]
The Roche Industrial Synthesis from Shikimic Acid
The established industrial synthesis developed by Roche represents a landmark in process chemistry.[3] While specific details of the manufacturing process are proprietary, the key transformations are well-documented in the scientific literature. The overall yield from (-)-shikimic acid is reported to be in the range of 17-22%.[3]
A critical step in this pathway involves the use of potentially explosive azide reagents.[3][7] While effective for introducing the crucial amine functionality, the handling of azides on an industrial scale presents significant safety challenges and requires specialized equipment and protocols.
Experimental Protocol: Azide Introduction in Shikimic Acid-based Synthesis (Illustrative)
Step 1: Mesylation. A protected shikimic acid derivative is treated with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) to convert a hydroxyl group into a good leaving group (mesylate).
Step 2: Azide Displacement. The mesylated intermediate is then reacted with sodium azide in a suitable solvent (e.g., dimethylformamide) to introduce the azide group via an S(_N)2 reaction.
Step 3: Reduction. The azide is subsequently reduced to the primary amine using a reducing agent such as hydrogen sulfide or catalytic hydrogenation.
The Shikimic Acid Bottleneck
The heavy reliance on shikimic acid from a single plant source created a significant vulnerability in the oseltamivir supply chain.[5] Factors such as poor harvests, geopolitical issues, and the long maturation period of the star anise plant (around six years to bear fruit) led to price volatility and concerns about supply shortages, particularly in the event of a global influenza pandemic.[5] This precarious situation spurred intensive research into alternative precursors and synthetic routes.
Part 2: Diversification of Precursors - Moving Beyond Nature's Blueprint
The limitations of the shikimic acid supply chain prompted a global effort to develop alternative and more sustainable synthetic pathways to oseltamivir. These efforts have focused on readily available starting materials and innovative chemical and biotechnological transformations.
Quinic Acid: A Close Relative
(-)-Quinic acid, another naturally occurring chiral building block, was an early alternative investigated by Roche.[1][8] Structurally similar to shikimic acid, its use was eventually deprioritized due to lower yields and the need for an additional dehydration step.[3] However, research into more efficient syntheses from quinic acid continues.[9][10]
Chemoenzymatic Approaches: The Power of Biocatalysis
Chemoenzymatic strategies have emerged as powerful alternatives, leveraging the high selectivity and efficiency of enzymes for key transformations.[11][12] These methods often start from simple, achiral aromatic compounds, using microbial fermentation to introduce the initial chirality.
One notable approach begins with the enzymatic dihydroxylation of bromobenzene or ethyl benzoate using recombinant E. coli.[11][13] This key step establishes the stereochemistry that is carried through the subsequent chemical transformations. Four generations of this chemoenzymatic approach have been developed, demonstrating the continuous evolution and optimization of the strategy.[11]
Diagram: Chemoenzymatic Synthesis Workflow
Caption: A generalized workflow for the chemoenzymatic synthesis of oseltamivir.
From Simple Building Blocks: De Novo Syntheses
Several research groups have developed elegant de novo syntheses of oseltamivir from simple, inexpensive, and readily available starting materials, completely bypassing the need for natural chiral precursors.
The Corey Synthesis: A Landmark in Asymmetric Catalysis
The synthesis developed by E.J. Corey's group starts from butadiene and acrylic acid.[14][15] A key step is an asymmetric Diels-Alder reaction catalyzed by a chiral oxazaborolidine (CBS catalyst) to establish the cyclohexene core with the desired stereochemistry.[14] This route is notable for avoiding the use of explosive azides.[15]
The Shibasaki Synthesis: Desymmetrization of a Meso-Aziridine
Masakatsu Shibasaki's group developed a route that features the enantioselective desymmetrization of a meso-aziridine using a chiral catalyst.[3] This approach also avoids the use of shikimic acid and demonstrates the power of modern asymmetric catalysis in complex molecule synthesis.
The Trost Synthesis: Palladium-Catalyzed Asymmetric Allylic Alkylation
Barry Trost's group designed a concise synthesis featuring a palladium-catalyzed asymmetric allylic alkylation (Pd-AAA) as a key transformation.[16] This route, starting from commercially available materials, achieves the synthesis in eight steps with a 30% overall yield.[16]
Other Notable Precursors
Diethyl D-tartrate: A practical and azide-free synthesis of oseltamivir has been developed starting from the inexpensive and abundant diethyl D-tartrate.[17][18] This route utilizes an asymmetric aza-Henry reaction and a domino nitro-Michael/Horner-Wadsworth-Emmons reaction to construct the cyclohexene ring.[17]
Part 3: Comparative Analysis of Synthetic Routes
The diverse strategies for oseltamivir synthesis each present a unique set of advantages and disadvantages. The choice of a particular route for industrial-scale production depends on a multitude of factors, including cost of starting materials, overall yield, number of synthetic steps, safety considerations, and scalability.
Part 4: Future Outlook - Towards a Greener and More Secure Supply Chain
The ongoing research into oseltamivir synthesis is driven by the need for a secure, sustainable, and cost-effective supply chain. Future efforts will likely focus on:
Metabolic Engineering: Further optimization of microbial strains to produce shikimic acid or other key intermediates through fermentation, reducing the reliance on plant-based extraction.[5]
Continuous Flow Chemistry: The implementation of continuous flow processes can enhance the safety of hazardous reactions (such as those involving azides) and improve reaction efficiency and scalability.[20]
Novel Catalytic Methods: The discovery of new and more efficient catalysts will continue to shorten synthetic routes and reduce waste.
The journey of oseltamivir synthesis from a single natural precursor to a diverse array of innovative chemical and biotechnological routes is a testament to the ingenuity and adaptability of the scientific community. The continued development of robust and sustainable manufacturing processes for this essential medicine is paramount to ensuring global preparedness for future influenza outbreaks.
References
Different synthetic strategies of oseltamivir phosphate: a potent influenza neuraminidase inhibitor. Current Medicinal Chemistry. Available at: [Link]
Several Generations of Chemoenzymatic Synthesis of Oseltamivir (Tamiflu): Evolution of Strategy, Quest for a Process-Quality Synthesis, and Evaluation of Efficiency Metrics. The Journal of Organic Chemistry. Available at: [Link]
A Practical and Azide-Free Synthetic Approach to Oseltamivir from Diethyl d-Tartrate. The Journal of Organic Chemistry. Available at: [Link]
Symmetry-based design for the chemoenzymatic synthesis of oseltamivir (Tamiflu) from ethyl benzoate. Angewandte Chemie International Edition. Available at: [Link]
Short Chemoenzymatic Azide-Free Synthesis of Oseltamivir (Tamiflu): Approaching the Potential for Process Efficiency. Organic Letters. Available at: [Link]
Oseltamivir total synthesis. Wikipedia. Available at: [Link]
A kind of technology for synthesizing oseltamivir sulfonate from quinic acid. Google Patents.
5 Methods For Synthesis Of Oseltamivir Phosphate (Duffy). ZM Silane Limited. Available at: [Link]
enantioselective chemoenzymatic synthesis of oseltamivir (tamiflu)(r) intermediates. Middle East Technical University. Available at: [Link]
A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (-)-Shikimic Acid. ResearchGate. Available at: [Link]
The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research. CHIMIA International Journal for Chemistry. Available at: [Link]
A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (−)-Shikimic Acid. The Journal of Organic Chemistry. Available at: [Link]
Synthesis method of oseltamivir. Google Patents.
Production of shikimic acid. Applied Microbiology and Biotechnology. Available at: [Link]
The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? Tetrahedron. Available at: [Link]
Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®). iSm2. Available at: [Link]
A Short Enantioselective Pathway for the Synthesis of the Anti-Influenza Neuramidase Inhibitor Oseltamivir from 1,3-Butadiene and Acrylic Acid. Journal of the American Chemical Society. Available at: [Link]
A short enantioselective pathway for the synthesis of the anti-influenza neuramidase inhibitor oseltamivir from 1,3-butadiene and acrylic acid. Journal of the American Chemical Society. Available at: [Link]
Synthesis of Tamiflu from chiral diethyl D‐tartrate. ResearchGate. Available at: [Link]
A new efficient synthesis of oseltamivir phosphate (Tamiflu) from (−)-shikimic acid. Semantic Scholar. Available at: [Link]
A Practical Synthesis of (-)-Oseltamivir. Angewandte Chemie International Edition. Available at: [Link]
A new efficient synthesis of oseltamivir phosphate (Tamiflu) from (−)-shikimic acid. ResearchGate. Available at: [Link]
Shikimic acid as intermediary model for the production of drugs effective against influenza virus. ScienceDirect. Available at: [Link]
Development of a concise synthesis of (-)-oseltamivir (Tamiflu). Chemistry – A European Journal. Available at: [Link]
Synthesis method of oseltamivir. Google Patents.
Synthesis of oseltamivir derivatives designed for multivalent influenza A inhibition. Utrecht University Student Theses Repository. Available at: [Link]
An In-Depth Technical Guide to the Basic Reactivity and Functional Groups of Oseltamivir Acid Methyl Ester Hydrochloride
Introduction Oseltamivir, widely recognized under the trade name Tamiflu®, is a cornerstone of antiviral therapy for influenza A and B viruses.[1] Its mechanism of action relies on the inhibition of viral neuraminidase,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Oseltamivir, widely recognized under the trade name Tamiflu®, is a cornerstone of antiviral therapy for influenza A and B viruses.[1] Its mechanism of action relies on the inhibition of viral neuraminidase, an enzyme crucial for the release of new viral particles from infected host cells.[2] Oseltamivir is administered as a prodrug, oseltamivir phosphate, which is rapidly converted in the body to its active form, oseltamivir carboxylate. Oseltamivir acid methyl ester hydrochloride is a closely related analogue and a key intermediate in synthetic pathways, making a thorough understanding of its chemical behavior essential for researchers, scientists, and drug development professionals. This guide provides an in-depth analysis of the functional groups and basic reactivity of oseltamivir acid methyl ester hydrochloride, offering field-proven insights into its stability and analytical characterization.
Molecular Structure and Functional Group Analysis
The chemical architecture of oseltamivir acid methyl ester hydrochloride is characterized by a cyclohexene core with several key functional groups that dictate its reactivity.
Caption: Chemical structure of oseltamivir acid methyl ester hydrochloride with key functional groups highlighted.
Primary Amine: This is the most basic functional group in the molecule. In the hydrochloride salt form, it exists as a protonated ammonium ion (NH3+). The pKa of the conjugate acid of the primary amine in oseltamivir is approximately 7.7. This means that at physiological pH, a significant portion of this group will be in its protonated, charged form. Under basic conditions, it is readily deprotonated to the free amine (NH2).
Methyl Ester: This group is susceptible to hydrolysis, particularly under basic conditions, to yield a carboxylate and methanol. This reactivity is central to the prodrug strategy of oseltamivir, where in vivo esterases catalyze this transformation to the active drug.
Amide: The acetamido group is generally more stable to hydrolysis than the ester. However, under forcing basic conditions (e.g., high pH and elevated temperature), this bond can also be cleaved.
Ether: The pentyl ether linkage is chemically robust and generally unreactive under the basic conditions that would lead to ester or amide hydrolysis.
Cyclohexene Ring: The alkene within the six-membered ring is a site of potential addition reactions, though it is not the primary focus of reactivity under basic conditions.
Basic Reactivity: A Mechanistic Perspective
The primary reactivity of oseltamivir acid methyl ester hydrochloride in a basic environment is centered around the deprotonation of the primary ammonium group and the hydrolysis of the methyl ester.
Deprotonation of the Primary Amine
Upon introduction to a basic medium, the first and most rapid reaction is the deprotonation of the ammonium group to yield the free primary amine. This is a simple acid-base reaction governed by the pKa of the amine.
R-NH₃⁺ + OH⁻ ⇌ R-NH₂ + H₂O
This deprotonation is significant as it generates the neutral form of the molecule, which can have different solubility and reactivity characteristics compared to the hydrochloride salt.
Base-Catalyzed Ester Hydrolysis (Saponification)
The hydrolysis of the methyl ester is a critical reaction, as it mirrors the in vivo activation of the oseltamivir prodrug.[3] Under basic conditions, this reaction, often termed saponification, proceeds via a nucleophilic acyl substitution mechanism. The reaction is effectively irreversible because the final step involves the deprotonation of the resulting carboxylic acid to form a resonance-stabilized carboxylate anion.[1]
The mechanism involves two main stages:
Nucleophilic attack: A hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This results in the formation of a tetrahedral intermediate.
Collapse of the intermediate: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and eliminating the methoxide ion (CH₃O⁻) as a leaving group.
Proton transfer: The methoxide ion is a strong base and deprotonates the newly formed carboxylic acid, yielding a carboxylate salt and methanol. This acid-base reaction drives the equilibrium towards the products.
Under laboratory conditions, this hydrolysis can be achieved with aqueous solutions of strong bases like sodium hydroxide. Studies have shown that with 0.1 N NaOH at 80°C, significant degradation (85.2%) occurs within 10 minutes.[3] The reaction follows pseudo-first-order kinetics when the base is in large excess.[4][5]
Amide Bond Stability
While the ester is the primary site of hydrolysis under mild basic conditions, the amide bond can also be cleaved under more forcing conditions. A study involving refluxing with 2N NaOH demonstrated the hydrolysis of both the ester and the amide linkages.[6] This indicates that while the amide is more resistant to basic hydrolysis than the ester, it is not completely inert, a crucial consideration in forced degradation studies and when developing long-term storage formulations.
Experimental Protocol: Assessing Stability under Basic Conditions via HPLC-UV/MS
This protocol provides a robust, self-validating methodology for determining the stability of oseltamivir acid methyl ester hydrochloride under basic conditions. The use of both UV and Mass Spectrometry (MS) detection provides both quantitative data and structural information on any degradation products.
Rationale for Experimental Choices
Reverse-Phase HPLC: This is the method of choice for separating moderately polar compounds like oseltamivir and its more polar hydrolysis product. A C18 column is a versatile and common starting point.
Methanol/Acetonitrile and Buffered Aqueous Phase: The combination of an organic modifier and a buffer allows for the fine-tuning of the separation. A phosphate buffer is chosen for its buffering capacity in the mid-pH range, which can be adjusted to optimize peak shape.
UV Detection: Oseltamivir has a chromophore that allows for detection in the low UV range (around 210-230 nm), providing a straightforward method for quantification.
Mass Spectrometry (MS) Detection: MS provides mass-to-charge ratio information, which is invaluable for identifying the parent compound and its degradation products. Electrospray ionization (ESI) in positive mode is suitable for protonating the amine group of oseltamivir and its analogues.
Step-by-Step Methodology
Preparation of Stock and Working Solutions:
Prepare a 1 mg/mL stock solution of oseltamivir acid methyl ester hydrochloride in methanol.
From the stock solution, prepare a working solution of 100 µg/mL in a 50:50 mixture of methanol and water.
Forced Degradation Sample Preparation:
To 1 mL of the 100 µg/mL working solution, add 1 mL of 0.2 N NaOH to achieve a final concentration of 50 µg/mL in 0.1 N NaOH.
Incubate the solution in a controlled temperature bath at 40°C.
At specified time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot (e.g., 100 µL).
Immediately neutralize the aliquot with an equivalent amount of 0.1 N HCl (e.g., 100 µL) to quench the reaction.
Dilute the neutralized sample with the mobile phase to a final concentration suitable for HPLC analysis (e.g., 10 µg/mL).
HPLC-UV/MS Analysis:
Column: C18, 2.1 x 100 mm, 3.5 µm particle size.
Mobile Phase A: 10 mM ammonium acetate in water, pH 7.
Mobile Phase B: Acetonitrile.
Gradient Program:
0-1 min: 5% B
1-8 min: 5% to 95% B
8-10 min: 95% B
10.1-12 min: 5% B (re-equilibration)
Flow Rate: 0.3 mL/min.
Column Temperature: 30°C.
Injection Volume: 5 µL.
UV Detection: 215 nm.
MS Detection (ESI Positive Mode):
Scan Range: m/z 100-500.
Capillary Voltage: 3.5 kV.
Cone Voltage: 30 V.
Source Temperature: 120°C.
Desolvation Temperature: 350°C.
Data Analysis:
Quantify the peak area of the parent compound at each time point from the UV chromatogram.
Plot the natural logarithm of the concentration of the parent compound versus time. A linear plot will confirm first-order kinetics.
Calculate the rate constant (k) from the slope of the line (slope = -k).
Analyze the MS data to identify the mass of the degradation products. The primary hydrolysis product, oseltamivir acid, is expected to have an [M+H]⁺ ion at m/z 285.2.
Caption: Workflow for assessing the stability of oseltamivir acid methyl ester hydrochloride under basic conditions.
Conclusion
Oseltamivir acid methyl ester hydrochloride possesses a distinct reactivity profile governed by its primary amine, methyl ester, and amide functional groups. The primary amine dictates its acid-base properties, while the methyl ester is the most labile group under basic conditions, readily undergoing hydrolysis to the corresponding carboxylate. The amide bond, while more stable, can also be cleaved under more stringent basic conditions. The ether linkage remains largely unreactive. A comprehensive understanding of this reactivity, supported by robust analytical methodologies such as the HPLC-UV/MS protocol detailed herein, is paramount for the successful development, formulation, and quality control of oseltamivir and related compounds. This guide provides the foundational knowledge and practical insights necessary for researchers and drug development professionals to navigate the chemical landscape of this important antiviral agent.
References
Babu, Y. S. (2001). Oseltamivir: a potent, selective, and orally active inhibitor of the influenza virus neuraminidase. Journal of medicinal chemistry, 44(12), 1879-1891.
Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP-LC. (2020). International Journal of ChemTech Research, 13(1), 107-116.
A comparative study of HPLC and UV spectrophotometric methods for oseltamivir quantification in pharmaceutical formulations. (2021).
Mechanisms of Ester hydrolysis. (n.d.). Science discussions.
Upmanyu, N., & Porwal, P. K. (2019). Degradation Behavior of Oseltamivir Phosphate under Various Stress Conditions using Stability-indicating HPLC Method. Journal of Pharmaceutical Science and Technology Management, 3(1).
Al-Bagary, R. I., El-Zaher, A. A., Morsy, F. A., & Fouad, M. M. (2014). Kinetic Study of the Alkaline Degradation of Oseltamivir Phosphate and Valacyclovir Hydrochloride using Validated Stability Indicating HPLC. Analytical Chemistry Insights, 9, ACI.S13878.
Kinetic Study of the Alkaline Degradation of Oseltamivir Phosphate and Valacyclovir Hydrochloride using Validated Stability Indic
Pitaksuteepong, T., Kesornmalee, K., & Phanaphai, N. (2024). Development and Stability Study of Oseltamivir Reconstitutable Dry Suspension from Capsules. Naresuan University Journal: Science and Technology (NUJST).
Rashed, N. S., Abdelwahab, O. M., & Said, N. S. (2017). Validated Stability – Indicating Methods for Determination of Oseltamivir Phosphate. British Journal of Pharmaceutical Research, 16(1), 1-9.
Kim, H., & Han, S. (2021). Degradation of oseltamivir (Tamiflu) in UV photolysis and UV/H 2 O 2 reactions: Performance, kinetics, and mechanism. Chemosphere, 277, 130283.
Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. (n.d.).
Hydrolysis of oseltamivir phosphate to oseltamivir carboxylate. (n.d.).
Chemical stability of oseltamivir in oral solution. (n.d.).
Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. (2023). Pharmaceutical Chemistry Journal.
Tandem mass spectrometry of small-molecule antiviral drugs: 3. antiviral agents against herpes, influenza and other viral infections. (2020). PubMed Central.
Behaviours of antiviral Oseltamivir in different media: DFT and SQMFF calculations. (2021).
Development of a Stability-Indicating HPLC Method for Oseltamivir Acid Methyl Ester Hydrochloride
Application Note and Protocol Abstract This document provides a comprehensive guide for the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note and Protocol
Abstract
This document provides a comprehensive guide for the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of oseltamivir acid methyl ester hydrochloride. This application note is intended for researchers, scientists, and drug development professionals, offering a detailed protocol grounded in scientific principles and regulatory expectations. The causality behind experimental choices is explained to provide a framework for adapting this method to specific laboratory contexts.
Introduction: The Analytical Challenge
Oseltamivir, marketed as its phosphate salt Tamiflu®, is a cornerstone antiviral agent for the treatment and prophylaxis of influenza A and B viruses.[1] It is a prodrug that is hydrolyzed in vivo to its active metabolite, oseltamivir carboxylate.[2] Oseltamivir acid methyl ester hydrochloride is a related compound, often encountered as a precursor or intermediate in synthetic pathways.[3][4][5] The development of a robust, accurate, and specific analytical method is paramount for ensuring the quality, purity, and stability of this active pharmaceutical ingredient (API).
A stability-indicating method is crucial as it must be able to resolve the active analyte from any potential degradation products and related substances that may arise during synthesis, storage, or under stress conditions. This ensures that the measured response is solely from the intact drug substance. This application note details a systematic approach to developing such a method, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[6]
Physicochemical Properties and Analytical Considerations
A thorough understanding of the analyte's physicochemical properties is the foundation of logical HPLC method development.
Table 1: Physicochemical Properties of Oseltamivir and Related Compounds
The primary amine in the oseltamivir structure, with a pKa of approximately 7.7, is a key determinant of its chromatographic behavior.[7] At a pH below its pKa, the amine group will be protonated, making the molecule more polar. Conversely, at a pH above the pKa, the amine will be in its neutral, less polar form. This pH-dependent ionization provides a powerful tool for manipulating retention time in reversed-phase chromatography.
HPLC Method Development Strategy
The goal is to achieve a method that provides good resolution between oseltamivir acid methyl ester hydrochloride, its potential impurities (including oseltamivir phosphate and oseltamivir carboxylate), and any degradation products, with acceptable peak shape and a reasonable run time. A reversed-phase approach is the most suitable for this moderately polar compound.
Initial Chromatographic Conditions
Based on the physicochemical properties and a review of existing methods for oseltamivir, the following starting conditions are proposed:
Table 2: Initial HPLC Parameters
Parameter
Initial Condition
Rationale
Column
C18, 250 mm x 4.6 mm, 5 µm
A C18 column provides a versatile non-polar stationary phase suitable for retaining moderately polar compounds like oseltamivir and its esters.[9]
Mobile Phase A
0.1% Phosphoric Acid in Water (pH ~2.5)
A low pH ensures the protonation of the primary amine, leading to a single ionic species and improved peak shape. Phosphoric acid is a common and effective buffer for low pH applications.
Mobile Phase B
Acetonitrile
Acetonitrile is a common organic modifier in reversed-phase HPLC with good UV transparency and low viscosity.
Gradient
10-90% B over 20 minutes
A gradient elution is employed initially to determine the approximate organic solvent concentration required to elute the analyte and to visualize the full impurity profile.[9]
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Maintaining a constant, slightly elevated temperature can improve peak shape and reproducibility.[8]
Detection Wavelength
220 nm
In the absence of a specific UV maximum, 220 nm is a good starting point for detecting compounds with amide and ester chromophores.[8] A photodiode array (PDA) detector is highly recommended to assess peak purity and identify the optimal detection wavelength.
Injection Volume
10 µL
A typical injection volume for analytical HPLC.
Diluent
Mobile Phase A:Mobile Phase B (90:10)
Dissolving the sample in a solvent similar in composition to the initial mobile phase ensures good peak shape.
Method Optimization Workflow
The following diagram illustrates the logical workflow for optimizing the initial HPLC conditions.
Caption: Workflow for HPLC Method Optimization.
Detailed Protocols
Preparation of Solutions
Mobile Phase A (0.1% Phosphoric Acid in Water): Add 1.0 mL of concentrated phosphoric acid (85%) to 1000 mL of HPLC-grade water. Mix well and degas.
Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile. Degas before use.
Diluent (90:10 Water:Acetonitrile): Mix 900 mL of HPLC-grade water with 100 mL of HPLC-grade acetonitrile.
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of oseltamivir acid methyl ester hydrochloride reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.
Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.
Forced Degradation Studies Protocol
Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[10] Prepare solutions of oseltamivir acid methyl ester hydrochloride at a concentration of approximately 1000 µg/mL in the diluent and subject them to the following stress conditions:
Acid Hydrolysis: Add 1 mL of 1N HCl to 1 mL of the sample solution. Heat at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL with diluent.
Base Hydrolysis: Add 1 mL of 1N NaOH to 1 mL of the sample solution. Heat at 80°C for 2 hours.[11] Cool, neutralize with 1N HCl, and dilute to a final concentration of 100 µg/mL with diluent.
Oxidative Degradation: Add 1 mL of 3% H₂O₂ to 1 mL of the sample solution. Keep at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL with diluent.
Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours. Prepare a 100 µg/mL solution in the diluent.
Photolytic Degradation: Expose a solution of the drug substance (1000 µg/mL) to UV light (254 nm) and cool white fluorescent light in a photostability chamber for a period compliant with ICH Q1B guidelines. Dilute to a final concentration of 100 µg/mL with diluent.
Analyze all stressed samples, along with an unstressed control, using the developed HPLC method. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main analyte peak.
Method Validation Protocol
The optimized method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[6]
Caption: ICH Validation Parameters.
Specificity
Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.
Procedure:
Inject the diluent (blank) to demonstrate no interference at the retention time of the analyte.
Inject the working standard solution.
Inject solutions from the forced degradation studies.
Acceptance Criteria: The analyte peak should be free from any co-eluting peaks from the blank and degradation products. Peak purity analysis using a PDA detector should confirm the homogeneity of the analyte peak.
Linearity
Objective: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.
Procedure: Prepare a series of at least five concentrations of oseltamivir acid methyl ester hydrochloride, typically ranging from 50% to 150% of the working standard concentration (e.g., 50, 75, 100, 125, 150 µg/mL).
Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Accuracy
Objective: To determine the closeness of the test results obtained by the method to the true value.
Procedure: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration), in triplicate.
Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.
Precision
Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.
Procedure:
Repeatability (Intra-day precision): Analyze six replicate injections of the working standard solution on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.
Procedure: These can be determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).
Acceptance Criteria: The LOQ should be determined with acceptable precision and accuracy.
Robustness
Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.
Procedure: Introduce small variations in parameters such as mobile phase pH (± 0.2 units), column temperature (± 5 °C), flow rate (± 0.1 mL/min), and the organic composition of the mobile phase (± 2%).
Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates, resolution) should remain within acceptable limits, and the results should not be significantly affected.
Data Presentation
Table 3: System Suitability Parameters
Parameter
Acceptance Criteria
Tailing Factor
≤ 2.0
Theoretical Plates
≥ 2000
Resolution (between analyte and closest eluting peak)
≥ 2.0
%RSD of replicate injections
≤ 2.0%
Table 4: Summary of Validation Results (Example)
Validation Parameter
Result
Acceptance Criteria
Specificity
No interference observed
Peak purity > 99.5%
Linearity (r²)
0.9995
≥ 0.999
Accuracy (% Recovery)
99.5% - 101.2%
98.0% - 102.0%
Precision (Repeatability %RSD)
0.8%
≤ 2.0%
Precision (Intermediate %RSD)
1.2%
≤ 2.0%
LOD
0.1 µg/mL
-
LOQ
0.3 µg/mL
-
Robustness
Method is robust
System suitability criteria met
Conclusion
This application note provides a comprehensive and scientifically grounded framework for the development and validation of a stability-indicating HPLC method for oseltamivir acid methyl ester hydrochloride. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers can establish a reliable analytical method suitable for quality control and stability studies. The emphasis on a systematic approach, from understanding the analyte's properties to rigorous validation, ensures the generation of high-quality, defensible data in a regulated environment.
References
PubChem. Oseltamivir. National Center for Biotechnology Information. [Link]
Centers for Disease Control and Prevention. Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. [Link]
Indian Journal of Research in Pharmacy and Biotechnology. Development of RP-HPLC method for the estimation of Oseltamivir in pharmaceutical dosage form. [Link]
Narasimhan, B., et al. Stability indicating RP-HPLC method development and validation for oseltamivir API. Journal of Pharmaceutical and Biomedical Analysis, 48(2), 355-358.
Prasad B, et al. Determination of Oseltamivir Phosphate in Capsules by Visible Spectrophotometry. International Journal of Pharmacy and Natural Medicines. [Link]
Rashed, N. S., et al. Validated Stability – Indicating Methods for Determination of Oseltamivir Phosphate. British Journal of Pharmaceutical Research, 16(1), 1-9.
Upmanyu, N., & Porwal, P. K. Degradation Behavior of Oseltamivir Phosphate under Various Stress Conditions using Stability-indicating HPLC Method. Journal of Pharmaceutical Science and Technology Management, 3(1).
Mohammed Ishaq, B., et al. Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. International Journal of ChemTech Research, 13(1), 107-116.
SUTARI, T., et al. Chemical stability of oseltamivir in oral solutions. Pharmazie, 65(12), 873-877.
Hefnawy, M. M., et al. Kinetic Study of the Alkaline Degradation of Oseltamivir Phosphate and Valacyclovir Hydrochloride using Validated Stability Indicating HPLC. Tropical Journal of Pharmaceutical Research, 13(5), 785-792.
Centers for Disease Control and Prevention. Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. Emerging Infectious Diseases, 14(10), 1599-1602.
International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
Sridharan, D., et al. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 100, 147-153.
He, G., et al. Mean plasma concentration-time profiles of oseltamivir and its active metabolite Ro 64-0802 following oral administration of oseltamivir 150mg and intravenous administration of Ro 64-0802 150mg to healthy volunteers (n = 12). Antimicrobial Agents and Chemotherapy, 43(12), 3076-3079.
Application Note: Process Safety and Quality Control in the Scale-Up of Oseltamivir Intermediates
Executive Summary & Strategic Route Selection The industrial synthesis of Oseltamivir Phosphate is a lesson in balancing stereochemical complexity with process safety. While total synthesis routes (e.g., Corey, Shibasaki...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Route Selection
The industrial synthesis of Oseltamivir Phosphate is a lesson in balancing stereochemical complexity with process safety. While total synthesis routes (e.g., Corey, Shibasaki) exist to bypass the supply constraints of (-)-Shikimic acid, the Roche (Karpf-Trussardi) route remains the benchmark for scalability due to its stereochemical fidelity.
However, scaling this route presents two distinct "Kill Steps" where batch failure or safety incidents are most likely:
The Azide Bottleneck: The nucleophilic opening of the epoxide with sodium azide poses a severe thermal runaway risk.
Regiochemical Drift: The epoxide opening can yield regioisomers that are difficult to separate from the API.
This guide provides protocols for managing these risks, integrating Continuous Flow Chemistry as a modern solution to the azide safety profile.
The formation of the epoxide is the first critical quality attribute (CQA) checkpoint. Incomplete mesylation or premature ring opening leads to "Impurity E" (epimeric alcohols).
Protocol: Regioselective Epoxide Formation
Rationale: We utilize a bicarbonate base rather than a strong hydroxide to prevent hydrolysis of the ethyl ester.
Reagents:
Mesylate Intermediate (1.0 equiv)
Potassium Bicarbonate (
, 2.5 equiv)
Ethanol/Water (9:1 v/v)
Step-by-Step:
Dissolution: Charge the Mesylate Intermediate into the reactor containing Ethanol/Water. Maintain temperature at 20°C.
Base Addition: Add
in portions. Critical: Evolution of will occur. Monitor off-gas flow to prevent reactor over-pressurization.
Reaction: Heat to 60°C for 4 hours.
IPC (In-Process Control): Sample for HPLC.
Pass Criteria: Starting material < 0.5%.
Fail Action: If stalled, add 0.1 equiv
. Do not increase temp >65°C to avoid ester hydrolysis.
Workup: Distill ethanol under reduced pressure. Add DCM and water. Phase separate.
Crystallization: Exchange solvent to n-heptane. Cool to -10°C.
Self-Validating Check:
1H NMR: Diagnostic peak at
~3.5 ppm (epoxide protons). Absence of mesyl methyl group ( 3.1 ppm).
Critical Intermediate II: The Azide (Safety & Flow Chemistry)
The Hazard: The reaction of the epoxide with Sodium Azide (
) is the most dangerous step. In batch mode, accumulation of hydrazoic acid () in the headspace is a lethal risk, and the reaction is exothermic.
Recommendation: For scales >1kg, transition this step to Continuous Flow Chemistry . This minimizes the active inventory of hazardous azide at any given second.
Batch vs. Flow Comparison
Figure 1: Safety profile comparison between Batch and Flow chemistry for azide handling.
Protocol: Flow Synthesis of Azide Intermediate
Reference Grounding: Adapted from Sagandira & Watts (2019) and Roche process data.[1]
System Setup:
Pump A: Epoxide in Ethanol/Water.
Pump B:
(1.2 equiv) + (1.1 equiv) in Water.
Reactor: PFA coil reactor (Volume: 10-50 mL depending on throughput).
Back Pressure Regulator (BPR): 5-10 bar (to suppress boiling).
Operating Parameters:
Temperature: 80-90°C (Higher than batch, allowed by improved heat transfer in flow).
Residence Time: 15–20 minutes (vs. 12+ hours in batch).
Quench: Output stream flows directly into a stirred vessel containing cold Sodium Nitrite (
) solution to destroy excess azide immediately.
Safety Validation (DSC Data):
Before any scale-up, Differential Scanning Calorimetry (DSC) must be run on the reaction mixture.
Warning Limit: Onset of decomposition for the azide intermediate is approx. 240°C .
Process Limit: Never exceed 120°C in the flow coil.
Impurity Profiling: The Self-Validating System
In Oseltamivir synthesis, impurities are not just byproducts; they are mechanistic indicators.
Impurity Code
Chemical Identity
Mechanistic Cause (Root Cause)
Mitigation Strategy
Impurity A
Des-ethyl Oseltamivir
Hydrolysis of ethyl ester during basic workup.
Maintain pH < 9 during extraction. Keep temp < 20°C during base contact.
Impurity B
3-epi-Oseltamivir
Wrong regioselectivity during epoxide opening.
Use buffer to control pH during azidation; Lewis acid catalysis () improves regio-control.
Impurity C
Lactam impurity
Intramolecular cyclization of the amino-ester.
Avoid prolonged holding times of the free-base intermediate. Store as salt.
QC Protocol: HPLC Method for Intermediates
Column: C18 (e.g., Zorbax Eclipse XDB), 150 x 4.6 mm, 3.5 µm.
The final step is the conversion of Oseltamivir free base to the Phosphate salt.[3] This is not merely a pH adjustment; it is a crystal engineering step. Oseltamivir Phosphate exhibits polymorphism, and Form A is the desired thermodynamic form.
Protocol:
Dissolve Oseltamivir Free Base in Ethanol (absolute).
Seeding: At 40°C, add seed crystals of Form A (0.5 wt%).
Cooling Ramp: Cool to 0°C over 4 hours (Linear ramp: 10°C/hr). Rapid cooling leads to amorphous content or Form B.
Filtration: Filter and wash with cold acetone.
Visualizing the Workflow:
Figure 2: End-to-end process flow with integrated QC checkpoints.
References
Karpf, M., & Trussardi, R. (2001).[4] New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu).[1][5] The Journal of Organic Chemistry, 66(6), 2044–2051. Link
Federspiel, M., et al. (1999).[4] Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate (Ro 64-0796/002). Organic Process Research & Development, 3(4), 266–274. Link
Sagandira, C. R., & Watts, P. (2019).[1][6][7] Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous flow technology.[1][6][8] Beilstein Journal of Organic Chemistry.[6] Link
Magano, J. (2009).[9] Synthetic Approaches to the Neuraminidase Inhibitors Zanamivir (Relenza) and Oseltamivir Phosphate (Tamiflu). Chemical Reviews, 109(9), 4398–4438. Link
Yogesh, O. S., et al. (2012).[10] Synthesis, Isolation and Characterization of Process-Related Impurities in Oseltamivir Phosphate. Journal of Chemistry.[10] Link
Application Note: Strategic Process Control in Oseltamivir Phosphate Synthesis via TLC and HPLC
Executive Summary The synthesis of Oseltamivir Phosphate from (-)-Shikimic acid requires rigorous control over stereochemistry and impurity formation. Because Oseltamivir lacks a strong chromophore (absence of extended c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The synthesis of Oseltamivir Phosphate from (-)-Shikimic acid requires rigorous control over stereochemistry and impurity formation. Because Oseltamivir lacks a strong chromophore (absence of extended conjugation), standard UV visualization is often insufficient, necessitating specific derivatization for Thin Layer Chromatography (TLC) and low-wavelength detection for High-Performance Liquid Chromatography (HPLC).
This guide provides a validated framework for:
Qualitative In-Process Control (IPC): Using specific TLC visualization agents (Dragendorff’s reagent/Iodine) to monitor the conversion of the epoxide intermediate and azide reduction.
Quantitative Release Testing: A USP-aligned HPLC protocol utilizing C8/C18 stationary phases with phosphate buffering to ensure peak symmetry for the basic amine moiety.
The Synthesis Context: Critical Control Points
The industrial synthesis of Oseltamivir typically proceeds via the Shikimic acid pathway.[1][2] The transformation involves three critical phases where analytical intervention is required to prevent yield loss.
Workflow Visualization
The following diagram illustrates the critical checkpoints (CP) where TLC and HPLC are mandatory.
Figure 1: Critical Control Points (CP) in the Shikimic Acid to Oseltamivir pathway. CP1 monitors regioselectivity; CP2 monitors reduction efficiency.
Protocol A: Rapid IPC via Thin Layer Chromatography (TLC)
Objective: Rapid qualitative assessment of reaction progress, specifically monitoring the consumption of the epoxide and the formation of the amine.
Stationary Phase & Apparatus
Plate: Silica Gel 60 F
(Aluminum or Glass backed).
Chamber: Standard twin-trough chamber, saturated for 30 minutes prior to use.
Mobile Phase Optimization
Oseltamivir synthesis involves a transition from non-polar protected intermediates to polar amines. Two systems are required.
The ammonia suppresses ionization of the amine, preventing streak/tailing on silica.
Visualization (The "Chromophore Problem")
Oseltamivir absorbs weakly at 254 nm. While UV can identify starting materials (like mesylates), the product requires chemical staining.
Staining Protocol:
UV Check: Observe under 254 nm first to mark UV-active impurities.
Primary Stain (Dragendorff’s Reagent):
Target: Tertiary amines and alkaloids (Oseltamivir).
Preparation: Mix 0.85g Bismuth Subnitrate in 10mL Acetic Acid/40mL Water (Sol A) with 8g Potassium Iodide in 20mL Water (Sol B). Dilute mixture 1:2:10 (A:B:Acetic Acid/Water).
Result: Oseltamivir appears as orange/red spots on a yellow background.
Alternative Stain (Iodine Vapor):
Target: General organics (Unsaturated bonds).
Method: Place plate in a jar with solid iodine crystals.
Result: Brown spots (reversible).
Protocol B: Quantitative Release via HPLC
Objective: Purity analysis and quantification of Oseltamivir Phosphate according to pharmacopeial standards (USP/EP alignment).
Chromatographic Conditions
The method relies on a C8 (Octyl) column to balance retention. C18 columns often retain the lipophilic side chains too strongly, leading to excessive run times.
Column: L7 (C8) Packing, 4.6 mm x 250 mm, 5 µm (e.g., Zorbax Eclipse XDB-C8).
Column Temperature: 50°C (Critical for mass transfer kinetics and peak sharpness).
Flow Rate: 1.0 - 1.2 mL/min.
Detection: UV at 207 nm (or 215 nm).
Note: At 207 nm, phosphate buffer transparency is vital. Use HPLC-grade salts.
Mobile Phase Composition
Buffer (Solution A): 50 mM Potassium Dihydrogen Phosphate (
), adjusted to pH 6.0 with KOH.
Why pH 6.0? Oseltamivir (
) is partially ionized. At pH 6, it exists as a protonated cation, which improves solubility but requires the buffer to prevent peak tailing.
Impurity A (Oseltamivir Carboxylate): The hydrolysis product. Elutes before the main peak (more polar).
Impurity B (Acyl impurity): Intermediate byproduct.
Stereoisomers: The Shikimic route can produce diastereomers if the epoxide opening is not regioselective.
Method Validation Workflow
The following decision tree outlines the logic for troubleshooting HPLC method issues.
Figure 2: HPLC Troubleshooting Logic for Basic Amine Drugs.
References
United States Pharmacopeia (USP). Oseltamivir Phosphate Monograph. USP-NF. (Official standard for HPLC conditions, specifically the use of L7 columns and pH 6 buffer).
Karpf, M., & Trussardi, R. (2001). New, azide-free transformation of epoxides into 1,2-diamino compounds: Synthesis of the anti-influenza neuraminidase inhibitor Oseltamivir phosphate (Tamiflu). The Journal of Organic Chemistry, 66(6), 2044–2051. (Source for synthesis intermediates).
[Link]
Maloney, T. D., et al. (2005). Identification of impurities in oseltamivir phosphate by LC-MS and NMR. Journal of Pharmaceutical and Biomedical Analysis. (Source for impurity profiling and detection wavelengths).
[Link]
Wong, T., et al. (2009). A Concise Synthesis of (-)-Oseltamivir (Tamiflu).[2] National Institutes of Health (NIH) / PMC.
[Link]
Technical Application Note: Oseltamivir Acid Methyl Ester Hydrochloride as a Reference Standard for Impurity Profiling
Abstract & Scope This technical guide addresses the critical application of Oseltamivir Acid Methyl Ester Hydrochloride (CAS: 208720-78-9) as a certified reference standard (CRS). While Oseltamivir Phosphate (Tamiflu®) a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This technical guide addresses the critical application of Oseltamivir Acid Methyl Ester Hydrochloride (CAS: 208720-78-9) as a certified reference standard (CRS). While Oseltamivir Phosphate (Tamiflu®) acts as an ethyl ester prodrug, the methyl ester analog appears as a specific process-related impurity (EP Impurity E) or a degradation product arising from transesterification.
Critical Warning: This guide highlights a pervasive analytical error—the in situ formation of methyl ester artifacts during sample preparation using methanolic solvents. Protocols defined herein prioritize solvent selection to ensure data integrity during HPLC and LC-MS/MS analysis.
Chemical Context and Mechanism
Oseltamivir Phosphate is the ethyl ester prodrug of the active neuraminidase inhibitor, Oseltamivir Carboxylate (Oseltamivir Acid).[1] The methyl ester analog serves two distinct roles in the analytical lifecycle:
Synthetic Intermediate: It may be used as a precursor in specific synthetic routes before transesterification to the ethyl form.
Degradation Impurity: In the presence of methanol (common in HPLC mobile phases or diluents), the ethyl ester moiety of the parent drug can undergo transesterification, artificially generating the methyl ester.
Chemical Identity Table
Property
Specification
Compound Name
Oseltamivir Acid Methyl Ester Hydrochloride
Synonyms
Oseltamivir EP Impurity E; Methyl (3R,4R,5S)-4-acetamido-5-amino-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate HCl
The following diagram illustrates the relationship between the prodrug, the active metabolite, and the methyl ester impurity, highlighting the transesterification risk.
Caption: Figure 1. Metabolic and degradation pathways. The red dashed line indicates the artificial formation of the methyl ester impurity when the parent drug is dissolved in methanol.
Protocol 1: Reference Standard Handling & "The Methanol Trap"
Objective: To prepare stock solutions without inducing artifactual impurity formation.
The "Methanol Trap" Explained
Many standard operating procedures (SOPs) default to Methanol (MeOH) as a solvent for Oseltamivir due to solubility. However, Oseltamivir ethyl ester is susceptible to transesterification in MeOH, converting it to Oseltamivir methyl ester.
Result: A false positive peak for Impurity E in the chromatogram.
Solution: Use Acetonitrile (ACN) or Water/ACN mixtures for all sample and standard preparations.
Preparation Steps[1][4][7]
Equilibration: Allow the Oseltamivir Acid Methyl Ester HCl vial to reach room temperature (20–25°C) before opening to prevent condensation (hygroscopic nature).
Weighing: Accurately weigh 10.0 mg of the standard into a 10 mL volumetric flask.
Diluent Selection (CRITICAL):
Preferred: 10% Acetonitrile in Water (v/v).
Alternative: 0.1% Formic Acid in Water.
Prohibited: Pure Methanol or Ethanol.
Dissolution: Sonicate for 5 minutes. The HCl salt is highly soluble in aqueous media.
Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 3 months.
Protocol 2: HPLC Impurity Profiling
Objective: Separation of Oseltamivir Acid Methyl Ester from the parent drug (Ethyl Ester) and the Acid metabolite.
Challenge: The Methyl and Ethyl esters have very similar hydrophobicity and retention times on C18 columns.
Chromatographic Conditions
Parameter
Setting
Instrument
HPLC or UPLC with PDA/UV Detector
Column
Inertsil ODS-3 or XBridge C18 (150 mm x 4.6 mm, 3.5 µm)
Column Temp
40°C (Elevated temperature improves peak shape)
Flow Rate
1.0 mL/min
Detection
UV @ 215 nm (Primary), 230 nm (Secondary)
Injection Vol
10 µL
Mobile Phase A
50 mM Phosphate Buffer (pH 3.5) or 0.1% Ammonium Acetate
Mobile Phase B
Acetonitrile (Do not use Methanol)
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Phase
0.0
90
10
Equilibration
5.0
90
10
Isocratic Hold (Elute Acid)
25.0
40
60
Gradient Ramp
30.0
40
60
Wash
31.0
90
10
Re-equilibration
System Suitability Criteria:
Resolution (Rs): > 2.0 between Oseltamivir Acid (RT ~4 min) and Oseltamivir Phosphate (RT ~12 min).
Resolution (Rs): > 1.5 between Oseltamivir Methyl Ester (Impurity E) and Oseltamivir Ethyl Ester (Parent). Note: The methyl ester typically elutes slightly earlier than the ethyl ester.
Protocol 3: LC-MS/MS Quantification
Objective: Trace level quantification (<0.1%) of the methyl ester impurity.
Mass Spectrometry Parameters
Ionization: ESI Positive Mode (+ve).
Differentiation Logic:
Oseltamivir (Ethyl): [M+H]⁺ = 313.4 m/z
Oseltamivir (Methyl): [M+H]⁺ = 299.4 m/z
Mass Shift: The loss of a -CH₂- group results in a -14 Da shift from the parent.
MRM Transitions Table
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Oseltamivir (Parent)
313.4
166.2
20
Methyl Ester Impurity
299.4
166.2
22
Oseltamivir Acid
285.3
138.1
25
Analytical Workflow Diagram
The following flowchart guides the analyst through the decision-making process for qualifying the reference standard and analyzing samples.
Caption: Figure 2. Analytical workflow emphasizing the critical control point of solvent selection to prevent artifact generation.
References
European Pharmacopoeia (Ph. Eur.).Oseltamivir Phosphate Monograph 2444. (Defines Impurity E).
B. Narasimhan et al. (2008). "Stability-indicating HPLC method for Oseltamivir Phosphate." NMIMS Pharmacy. Retrieved from [Link]
National Institutes of Health (NIH). (2023). "Determination of Oseltamivir in Human Plasma by HPLC-MS/MS." PMC. Retrieved from [Link]
Symptom: Starting material persists despite long reaction times.
Root Cause 1: Phase Transfer Failure.
Mechanism:
is soluble in water; the organic epoxide is not. If the ethanol ratio is too low, the reaction becomes biphasic, and the azide ion () cannot reach the epoxide.
Solution: Ensure the solvent system is homogeneous at reflux. A standard ratio is Ethanol:Water (3:1) .
Optimization: Add a Phase Transfer Catalyst (PTC) like tetrabutylammonium bromide (TBAB) (5 mol%) to shuttle the azide into the organic phase if you must run at lower temperatures [1].
Root Cause 2: "Azide Fear" (Under-charging).
Mechanism: Due to safety concerns, researchers often use exact stoichiometry (1.0 eq). However,
can be trapped by protonation () or consumed in side reactions.
Solution: Use 1.1 to 1.5 equivalents of
. The excess is necessary to drive the kinetics of the sterically hindered secondary carbon attack.
Guide B: Elimination & Decomposition (The "Black Tar" Scenario)
Symptom: Low yield accompanied by dark reaction mixtures and aromatic byproducts (ethyl 3-azidobenzoate).
Root Cause: Basicity-Induced Elimination.
Mechanism: At high pH (>10) or high temperature (>80°C), the azide acts as a base rather than a nucleophile, causing E2 elimination. This leads to aromatization of the cyclohexene ring, which is irreversible [2].
The Buffer System: The reaction relies on the equilibrium:
This buffers the solution to pH ~9.0. If is omitted or consumed, pH spikes, favoring elimination.
Solution:
Verify Buffer: Ensure
is added (typically 1.1–1.5 eq relative to azide).
Temperature Control: Do not exceed 70–75°C . While 80°C is cited in older patents, it sits on the edge of the elimination threshold.
Guide C: Regioselectivity Issues
Symptom: Formation of the unwanted regioisomer (attack at C-4 instead of C-5).
Mechanism: The epoxide opening is governed by the Fürst-Plattner rule (trans-diaxial opening). However, conformational flexibility in the shikimic acid scaffold can allow attack at the "wrong" carbon if the transition state is not rigid.
Solution:
Lewis Acid Additives: Transition from protic activation (
) to Lewis Acid activation. The use of or in acetonitrile can invert or significantly improve regioselectivity by coordinating to the epoxide oxygen, directing the attack [3].
Substrate Control: Ensure the protecting groups on the C-3/C-4 hydroxyls are bulky (e.g., acetonide or pentylidene). Smaller protecting groups allow more conformational freedom, reducing selectivity.
Critical Safety Protocol: Handling
WARNING: This reaction generates Hydrazoic Acid (
) in situ. is highly toxic and explosive.
Hazard
Control Measure
Formation
Never acidify the reaction mixture below pH 9.0 while azide is present. The buffer system generates small amounts of in the headspace. Work in a high-efficiency fume hood.
Metal Azides
Do not use halogenated solvents (DCM/Chloroform) with sodium azide, as di- and tri-azidomethane can form (explosive). Avoid contact with heavy metals (Cu, Pb, Hg) in spatulas or drains.
Quenching
Quench excess azide with sodium nitrite () in acidic media (controlled) or commercially available azide quenching kits before disposal.
Optimized Experimental Protocol (The "Roche" Modified Method)
This protocol is self-validating: it includes checkpoints to prevent yield loss before work-up.
Reagents:
Epoxide Intermediate (1.0 eq)
Sodium Azide (1.5 eq)
Ammonium Chloride (1.5 eq)
Ethanol (95%) / Water
Step-by-Step:
Preparation: Dissolve the Epoxide in Ethanol (5 mL per mmol).
Buffer Activation: In a separate beaker, dissolve
and in Water (1.5 mL per mmol). Note: This solution will be endothermic.
Addition: Add the aqueous salt solution to the ethanol solution. The mixture should be homogeneous.
Reaction: Heat to 70°C (internal temperature).
Checkpoint 1 (2 hours): Check pH.[1][2] It should be ~8.5–9.0. If >10, add small amount of solid
.
Monitoring: Monitor by HPLC/TLC.
Checkpoint 2: If conversion stalls at 80% for >2 hours, do not increase temp. Add 0.2 eq of fresh
.
Work-up (Critical for Yield):
Cool to RT.
Do not acidify.
Remove Ethanol under reduced pressure (keep bath <40°C).
Extract aqueous residue with Ethyl Acetate (3x). Note: Azido-alcohols are polar; thorough extraction is required.
Wash organic layer with saturated
(to keep basic) and Brine.
Visualizing the Reaction Pathway
Understanding the competition between the desired
pathway and the elimination pathway is crucial for troubleshooting.
Figure 2: Mechanistic competition between nucleophilic substitution (Target) and elimination (Byproduct).
FAQ: Rapid Troubleshooting
Q: Can I use TMS-Azide (
) instead of Sodium Azide?A: Yes, and it often provides higher yields (85-95%) because it avoids the aqueous phase issues and "oiling out." However, is significantly more expensive and volatile. It is recommended for gram-scale optimization but is often cost-prohibitive for kilo-scale production [4].
Q: My product is "oiling out" during the reaction. Is this bad?A: Yes. If the intermediate forms a separate oil phase, it is no longer in contact with the azide in the aqueous phase. Add more Ethanol or a co-solvent like THF to restore homogeneity.
Q: I see a spot on TLC that doesn't move (baseline). What is it?A: This is likely polymerized material or ring-opened diols formed by hydrolysis (attack by
instead of ). This indicates your azide concentration was too low or the pH was too acidic.
References
Federspiel, M., et al. (1999). "Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate (Ro 64-0796/002, GS-4104)." Organic Process Research & Development, 3(4), 266–274. Link
Karpf, M., & Trussardi, R. (2001).[3] "New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu)." The Journal of Organic Chemistry, 66(6), 2044–2051. Link
Fringuelli, F., et al. (2003). "Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction." The Journal of Organic Chemistry, 68(18), 7041–7045. Link
Abrecht, S., et al. (2004). "The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research." CHIMIA, 58(9), 621-629. Link
Technical Support Center: Optimization of Reaction Conditions for Oseltamivir Esterification
Welcome to the technical support center for the synthesis of Oseltamivir. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of Oseltamivir (Tamiflu®).
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of Oseltamivir. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of Oseltamivir (Tamiflu®). As an ethyl ester prodrug, the efficient formation of the ester functional group is a critical step that directly impacts the overall yield and purity of the final active pharmaceutical ingredient (API).[1][2] Oseltamivir is administered as the ethyl ester to enhance its bioavailability, which is then hydrolyzed by hepatic esterases in the body to the active oseltamivir carboxylate.[2]
This document provides in-depth, experience-driven guidance in a question-and-answer format, addressing common challenges and outlining systematic approaches to optimize the esterification reaction.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial queries regarding the oseltamivir esterification process.
Q1: What is the most common method for the initial esterification of the shikimic acid precursor?
The most established industrial synthesis, often referred to as the Roche process, begins with the esterification of (-)-shikimic acid.[3] This is typically a Fischer-Speier esterification, which involves reacting shikimic acid with ethanol in the presence of an acid catalyst, such as thionyl chloride (SOCl₂) or sulfuric acid (H₂SO₄).[3] The primary challenge here is driving the reaction to completion, as it is an equilibrium process.
Q2: Why is the ethyl ester specifically used for Oseltamivir?
The ethyl ester functional group serves to mask the polar carboxylic acid, rendering the molecule more lipophilic.[1] This increased lipophilicity significantly improves absorption from the gastrointestinal tract into the bloodstream after oral administration.[1] While other esters could be used, the ethyl ester provides a good balance of increased bioavailability and produces ethanol upon hydrolysis, a well-understood and relatively non-toxic byproduct in small quantities.[1]
Q3: My esterification reaction from shikimic acid is stalling and giving low yields. What are the likely causes?
Low conversion in a Fischer esterification is almost always related to the presence of water. Water is a product of the reaction, and its accumulation will shift the equilibrium back towards the starting materials.
Cause 1: Wet Reagents: Ensure your ethanol is anhydrous and the shikimic acid is thoroughly dried.
Cause 2: Inefficient Water Removal: If not using a strong dehydrating agent like SOCl₂, consider using a Dean-Stark apparatus with a suitable solvent (like toluene) to azeotropically remove water as it forms.
Cause 3: Insufficient Catalyst: The catalytic acid may be neutralized by impurities or may not be present in a sufficient loading to achieve a practical reaction rate.
Q4: Can the ester group be introduced later in the synthesis?
Yes, alternative synthetic routes introduce the ester functionality at different stages. For instance, some advanced synthetic strategies utilize palladium-catalyzed reactions that can install both an amino group and the ethyl ester functionality in a single, efficient step from a lactone intermediate.[4] This approach can improve overall step economy but requires careful optimization of the catalyst system, ligands, and reaction conditions.[4]
Section 2: In-Depth Troubleshooting Guide
This guide provides a structured approach to resolving more complex issues encountered during the esterification process.
Problem 1: Low Yield and Incomplete Conversion
A persistently low yield is the most common challenge. The following decision tree provides a logical path for troubleshooting.
Caption: Troubleshooting Decision Tree for Low Ester Yield.
Problem 2: Formation of Impurities
The presence of impurities complicates purification and reduces the isolated yield of the desired ester.
Q: I am observing a significant amount of a diene byproduct during a later-stage esterification/functionalization. What is causing this and how can I prevent it?
The formation of 1,3-cyclohexadiene side products can occur, particularly in steps involving elimination reactions or when using strong bases or high temperatures with sulfonate leaving groups (e.g., mesylates, triflates) on the cyclohexene ring.[5]
Causality: The cyclohexene ring in oseltamivir precursors is susceptible to elimination reactions, which are often competitive with desired substitution reactions. The stability of the resulting conjugated diene system can be a strong thermodynamic driver for this side reaction.
Preventative Measures:
Lower Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly favor substitution.
Choice of Leaving Group: While triflates are excellent leaving groups, they can sometimes be too reactive, promoting elimination. A less reactive leaving group like a mesylate or tosylate might provide better selectivity, though it may require slightly more forcing conditions.[5]
Solvent Choice: Polar aprotic solvents (e.g., DMSO, DMF) can sometimes favor SN2 reactions over elimination compared to protic solvents.
Problem 3: Difficulties in Product Isolation and Purification
Even with a high reaction yield, poor recovery during workup can compromise the overall efficiency.
Q: My final product is difficult to crystallize after workup, resulting in an oily product and low isolated yield. What can I do?
Oseltamivir free base can be challenging to crystallize. The standard industrial practice is to isolate the product as its phosphate salt, which has much better crystalline properties.[3][5]
Protocol: After the reaction workup and initial purification to remove bulk impurities, dissolve the crude oseltamivir free base in a suitable solvent like isopropanol or acetone. Then, add a stoichiometric amount of phosphoric acid.
Optimization: The choice of crystallization solvent is critical. A mixture of isopropanol and water is often effective.[6] Careful control over the rate of cooling and the use of seed crystals can dramatically improve crystal quality and isolated yield.[6] If crystallization remains elusive, column chromatography may be required to remove closely related impurities that inhibit crystal formation.[6]
Section 3: General Optimization Protocol & Data
A systematic approach is key to optimizing any reaction. Below is a general workflow for the esterification step, followed by a table summarizing the impact of key parameters.
Caption: Systematic Workflow for Esterification Optimization.
Table 1: Impact of Key Reaction Parameters on Oseltamivir Esterification
Parameter
Typical Range
Effect on Reaction
Optimization & Troubleshooting Insights
Temperature
60 - 110 °C
Increases reaction rate. Higher temperatures can lead to byproduct formation (e.g., elimination, degradation).
Start at a moderate temperature (e.g., 80 °C) and increase incrementally if conversion is slow. Monitor for impurity formation at higher temperatures.[4][7]
Catalyst
SOCl₂, H₂SO₄, PTSA
Type: Strong mineral acids or thionyl chloride are effective. Loading: Higher loading increases rate but can cause charring/degradation.
Thionyl chloride is highly effective as it consumes water, driving the equilibrium. For other acids, a loading of 1-5 mol% is a good starting point.[7]
Solvent
Ethanol (Reagent & Solvent), Toluene
Ethanol: Serves as the esterifying agent. Using it as the solvent provides a large excess. Co-solvent: Toluene can be used for azeotropic water removal.
Using a large excess of ethanol is the simplest way to drive the equilibrium. If water is a persistent issue, a Dean-Stark setup with toluene is recommended.
Stoichiometry
Ethanol: >10 eq.
A large excess of ethanol is crucial to push the Fischer esterification equilibrium towards the product side.
Ensure at least a 10-fold excess of ethanol relative to the carboxylic acid precursor for efficient conversion.
Reaction Time
4 - 24 hours
Dependent on all other parameters. Insufficient time leads to incomplete conversion.
Monitor the reaction progress using TLC or HPLC to determine when the starting material is fully consumed. Avoid unnecessarily long reaction times to minimize side reactions.[6]
Section 4: Detailed Experimental Protocol
Protocol 1: Fischer Esterification of (-)-Shikimic Acid
This protocol is a representative procedure based on established syntheses for producing ethyl shikimate, a key starting material.[3]
Materials:
(-)-Shikimic Acid (1 eq.)
Anhydrous Ethanol (20-30 vols)
Thionyl Chloride (SOCl₂) (1.2 - 1.5 eq.)
Round-bottom flask with magnetic stirrer and reflux condenser
Ice bath
Procedure:
Setup: Charge a dry round-bottom flask with (-)-shikimic acid and anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).
Cooling: Cool the resulting suspension to 0 °C in an ice bath. This is critical to control the exothermic reaction in the next step.
Catalyst Addition: Add thionyl chloride dropwise to the stirred suspension over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 78 °C).
Monitoring (Self-Validation): Monitor the reaction's progress every 2-4 hours by taking a small aliquot, quenching it, and analyzing it by Thin Layer Chromatography (TLC) or HPLC until the shikimic acid starting material is no longer visible.
Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully concentrate the solvent under reduced pressure.
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or carried forward to the next step if purity is sufficient.
References
Trost, B. M., & Zhang, T. (2011). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). Chemistry–An Asian Journal, 6(3), 3630-43. [Link]
Wikipedia. (2023). Oseltamivir total synthesis. [Link]
Ishaq, B. M., et al. (2020). Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. International Journal of ChemTech Research, 13(1), 107-116. [Link]
Abrecht, S., et al. (2007). New, Efficient Synthesis of Oseltamivir Phosphate (Tamiflu) via Enzymatic Desymmetrization of a meso-1,3-Cyclohexanedicarboxylic Acid Diester. The Journal of Organic Chemistry, 72(25), 9593-9601. [Link]
Reddy, G. S., et al. (2025). Quantification of Oseltamivir Phosphate Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and Phosphate Salt‐Out Method. Journal of Separation Science. [Link]
Google Patents. (2014). Synthesis method of oseltamivir. CN103833570B.
Professor Davis. (2014, February 26). Ethyl Esters and the Anti-Viral Pro-Drug Tamiflu. YouTube. [Link]
El-Gindy, A., et al. (2014). Kinetic Study of the Alkaline Degradation of Oseltamivir Phosphate and Valacyclovir Hydrochloride using Validated Stability Indicating HPLC. Journal of Chromatographic Science, 52(5), 421-428. [Link]
Brandán, S. A., et al. (2021). Behaviours of antiviral Oseltamivir in different media: DFT and SQMFF calculations. Journal of Molecular Structure, 1244, 130953. [Link]
Drugs.com. (2025, September 24). Oseltamivir Side Effects: Common, Severe, Long Term. [Link]
Margarida, M. M., et al. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. Angolan Industry and Chemical Engineering Journal, 1(1), 6-11. [Link]
Trost, B. M., & Zhang, T. (2011). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). ResearchGate. [Link]
Mayo Clinic. (n.d.). Oseltamivir (oral route) - Side effects & dosage. [Link]
Mphahlele, R. R., et al. (2020). The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle?. RSC Advances, 10(46), 27582-27602. [Link]
Hama, R. (2016). The mechanisms of delayed onset type adverse reactions to oseltamivir. Infectious Diseases: Research and Treatment, 9, IDRT-S39859. [Link]
van der Vlist, B. (2023). Synthesis of oseltamivir derivatives designed for multivalent influenza A inhibition. Utrecht University Student Theses Repository. [Link]
Hama, R., & Jones, M. (2015). The mechanisms of sudden‐onset type adverse reactions to oseltamivir. Pharmacology Research & Perspectives, 3(4), e00155. [Link]
Dalvi, P. S., et al. (2011). Adverse drug reaction profile of oseltamivir in children. Journal of Pharmacology and Pharmacotherapeutics, 2(2), 100-103. [Link]
Technical Support Center: Optimizing Mobile Phase for Oseltamivir Impurity Analysis
Welcome to the technical support center for the chromatographic analysis of Oseltamivir Phosphate. This guide is designed for researchers, analytical scientists, and drug development professionals.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the chromatographic analysis of Oseltamivir Phosphate. This guide is designed for researchers, analytical scientists, and drug development professionals. As Senior Application Scientists, we understand the nuances of separating active pharmaceutical ingredients (APIs) from their structurally similar impurities. This resource provides in-depth, scientifically-grounded answers and troubleshooting workflows to help you achieve robust and reliable separation of oseltamivir and its related compounds.
Section 1: Foundational FAQs - Understanding Your Separation
This section addresses fundamental questions about the analysis, providing the essential knowledge needed before troubleshooting specific issues.
Q1: What are the common process-related and degradation impurities of oseltamivir I should be aware of?
A: Understanding the potential impurities is the first step in developing a selective analytical method. Impurities in oseltamivir phosphate can arise during synthesis or through degradation.[1][] High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (LC-MS) are key techniques for detecting and quantifying these impurities.[1]
Commonly cited impurities include those specified in pharmacopeias, such as the European Pharmacopoeia (EP) and United States Pharmacopeia (USP).[3][4][5] These often include isomers, precursors, and degradation products formed under stress conditions like acid or alkaline hydrolysis.[6][7] For instance, forced degradation studies show that oseltamivir is particularly susceptible to degradation under acidic and alkaline conditions.[6][7]
Enantiomeric Impurity: (3S, 4S, 5R) enantiomer of oseltamivir[8]
Q2: What are the typical starting conditions (column, mobile phase, pH) for oseltamivir impurity analysis?
A: A robust starting point for method development can often be adapted from published or pharmacopeial methods. Most methods for oseltamivir and its impurities utilize reversed-phase HPLC (RP-HPLC).[9][10]
A common set of starting conditions is as follows:
Column: A C18 column is the most frequently used stationary phase.[6][10][11] Dimensions like 250 mm x 4.6 mm with a 5 µm particle size are standard.[6]
Mobile Phase: This typically consists of a buffer and an organic modifier.
Organic Modifier: Acetonitrile is widely used[11][12][13][14], though methanol is also a viable and more economical alternative.[10] The ratio of organic modifier to buffer can range from 20% to 70% depending on the specific method (isocratic or gradient).[12]
Aqueous Buffer: Phosphate[7][10], formate[12], and acetate buffers[13][14] are common choices. The buffer's role is to control the mobile phase pH.
pH: The mobile phase pH is a critical parameter. Published methods have used a wide range, from acidic (pH 2.5 - 4)[6][12][15] to neutral (pH 7)[7] and even alkaline (pH 10).[11]
Detection: UV detection is standard, with wavelengths typically set between 205 nm and 237 nm.[9][12][15]
The USP monograph for Oseltamivir Phosphate Capsules, for example, specifies a C8 column (packing L7), a mobile phase containing phosphate buffer, and detection at 207 nm.[5]
Q3: How does mobile phase pH critically affect the retention and peak shape of oseltamivir and its impurities?
A: The pH of the mobile phase is arguably the most powerful tool for optimizing the separation of ionizable compounds like oseltamivir. Oseltamivir is a basic compound with a reported pKa of 7.75.[11] The pH of the mobile phase determines the ionization state of the primary amine group on the molecule.
At Acidic pH (pH < pKa): At a pH well below 7.75 (e.g., pH 2.5-4.0), the primary amine group will be fully protonated (positively charged). This increases the molecule's polarity, leading to earlier elution (lower retention) on a reversed-phase column. This is a common strategy used in many methods.[6][12][15]
At Alkaline pH (pH > pKa): At a pH above 7.75 (e.g., pH 10), the primary amine is in its neutral, un-ionized form. This makes the molecule more hydrophobic, significantly increasing its retention on a C18 column. Working at a pH about 2 units above the pKa can also lead to excellent, symmetrical peak shapes because it suppresses undesirable interactions with the silica support.[11] However, this requires a pH-stable column.
Near the pKa (pH ≈ 7.75): Operating near the pKa is generally avoided. In this range, small shifts in pH can cause large changes in analyte ionization, leading to unstable retention times and poor peak shapes (e.g., broadening or splitting).[7][16]
The choice of pH profoundly impacts selectivity because different impurities may have different pKa values. Adjusting the pH changes the relative retention of oseltamivir and its impurities, allowing you to resolve otherwise co-eluting peaks.
Section 2: Troubleshooting Guide - Resolving Specific Separation Issues
This section provides structured, question-and-answer-based solutions to common chromatographic challenges encountered during the analysis of oseltamivir.
Scenario 1: Poor Resolution Between Oseltamivir and a Key Impurity
Q: I have a critical pair of peaks—oseltamivir and a closely eluting impurity—that are not baseline resolved (Resolution < 1.5). How can I improve their separation?
A: Achieving adequate resolution for a critical pair is essential for accurate quantification. When resolution is poor, you must manipulate the three factors that govern it: efficiency (N), retention (k), and selectivity (α). Selectivity is often the most effective parameter to adjust.
Troubleshooting Workflow: Improving Resolution
Caption: Troubleshooting workflow for poor peak resolution.
Step-by-Step Protocol: Optimizing Mobile Phase Strength
Establish a Baseline: Inject your standard solution using the current method and accurately determine the resolution between the critical pair.
Adjust Organic Content (Isocratic):
If retention is too low (k < 2), decrease the percentage of acetonitrile or methanol in the mobile phase in 2-5% increments.
If retention is too high (k > 10), increase the percentage of the organic modifier in 2-5% increments.
Adjust Gradient Slope (Gradient):
If using a gradient method, decrease the slope of the gradient across the elution window of the critical pair. For example, if your gradient goes from 20% to 80% acetonitrile in 20 minutes (a slope of 3%/min), try changing it to 20% to 60% in the same timeframe (a slope of 2%/min). This gives the peaks more time to separate.
Equilibrate and Analyze: After each change, ensure the column is fully equilibrated (flush with at least 10-15 column volumes of the new mobile phase) before injecting the standard.
Evaluate and Document: Record the retention times and calculate the resolution for each condition.
Data Comparison Table: Effect of Mobile Phase Composition
% Acetonitrile
Oseltamivir Retention Time (min)
Impurity X Retention Time (min)
Resolution (Rs)
40%
4.5
4.7
0.8
35%
6.2
6.7
1.4
30%
8.1
8.8
1.9
This is example data to illustrate the principle.
Scenario 2: Peak Tailing for the Oseltamivir Peak
Q: My main oseltamivir peak is showing significant tailing (Tailing Factor > 1.5). What is the cause and how can I fix it?
A: Peak tailing for basic compounds like oseltamivir on silica-based C18 columns is a classic problem. It is most often caused by secondary interactions between the protonated amine group of the analyte and acidic, deprotonated silanol groups (Si-O⁻) on the silica surface.[17]
Logical Relationship: Causes and Solutions for Peak Tailing
Caption: Common causes of peak tailing and their corresponding solutions.
Step-by-Step Protocol: Reducing Peak Tailing by Adjusting Mobile Phase pH
This protocol focuses on suppressing silanol interactions, the most common cause.
Confirm the Problem: Inject a standard solution and confirm the tailing factor is out of specification (typically > 1.5 or 2.0).
Prepare Low pH Mobile Phase: Prepare your aqueous buffer (e.g., 20 mM potassium phosphate or 0.1% formic acid) and carefully adjust the pH downwards. Aim for a pH between 2.5 and 3.0. At this low pH, most surface silanol groups are protonated (Si-OH) and neutral, minimizing ionic interactions with the positively charged oseltamivir.
Column Equilibration: Flush the column thoroughly with at least 15-20 column volumes of the new, lower-pH mobile phase. This is critical to ensure the column surface chemistry is fully equilibrated.
Re-analyze: Inject the standard solution again.
Assess Performance: Measure the tailing factor. You should observe a significant improvement in peak symmetry. Note that retention time will likely decrease due to the increased polarity of any acidic impurities. A stability-indicating method was developed using a buffer at pH 2.5, which provided good separation of impurities.[6]
Scenario 3: Unstable or Drifting Retention Times
Q: My retention times are drifting from one injection to the next. What could be causing this instability?
A: Drifting retention times are a sign of an unstable chromatographic system. For reproducible results, every component from the pump to the detector must be consistent.[16] The most common mobile-phase-related causes are improper buffer preparation, insufficient column equilibration, or temperature fluctuations.
Step-by-Step Protocol: Preparing a Stable and Reliable Mobile Phase
Use High-Purity Reagents: Always use HPLC-grade solvents (water, acetonitrile, methanol) and high-purity buffer salts (e.g., potassium phosphate monobasic, ammonium formate).
Accurate Weighing and Measuring: Accurately weigh the buffer salt and dissolve it in a known volume of HPLC-grade water. For example, to make a 25 mM phosphate buffer, weigh out the appropriate amount of KH₂PO₄ for 1 L.
pH Adjustment: Use a calibrated pH meter. Adjust the pH by adding a dilute acid (e.g., phosphoric acid) or base (e.g., potassium hydroxide) dropwise while stirring. Crucially, adjust the pH of the aqueous buffer component before mixing it with the organic modifier. The pH reading is not accurate in a mixed organic-aqueous solution.
Mixing and Degassing: Measure the final volumes of the aqueous buffer and organic solvent precisely before mixing. After mixing, degas the final mobile phase using vacuum filtration, sonication, or an in-line degasser to prevent air bubbles from causing pump problems.[16]
Ensure Column Equilibration: Before starting a sequence, run the mobile phase through the entire system, including the column, until the detector baseline is stable. This can take 10-30 minutes depending on the mobile phase and column.
By following a strict protocol for mobile phase preparation, you eliminate a major source of variability that leads to retention time drift.
References
B. Mohammed Ishaq et al. (2020). Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. International Journal of ChemTech Research.
Green, H., Nettey, H., & Wirtz, V. (n.d.). Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods.
Reddy, B. P., et al. (n.d.). Quantification of Oseltamivir Phosphate Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and Phosphate Salt‐Out Method. PMC.
Sharma, Y. O., et al. (2012). Synthesis, Isolation and Characterization of Process-Related Impurities in Oseltamivir Phosphate. Semantic Scholar.
(2018). RP- HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF OSELTAMIVIR PHOSPHATE IN BULK FORM AND PHARMACEUTICAL FORMULATIONS. ResearchGate.
Chabahi, N., et al. (n.d.). RAPID DETERMINATION OF OSELTAMIVIR PHOSPHATE IN PHARMACEUTICAL PREPARATION USING MONOLITHIC SILICA HPLC COLUMN. Taylor & Francis.
Porwal, P. K., et al. (n.d.). Degradation Behavior of Oseltamivir Phosphate under Various Stress Conditions using Stability-indicating HPLC Method. NMIMS Pharmacy.
(n.d.). A simple isocratic RP-HPLC method for quality control of oseltamivir capsules.
(2017). Development of RP-HPLC method for the estimation of Oseltamivir in pharmaceutical dosage form. Indian Journal of Research in Pharmacy and Biotechnology.
(n.d.). Oseltamivir Impurities and Related Compound. Veeprho.
Darwish, H. W., et al. (2014). Kinetic Study of the Alkaline Degradation of Oseltamivir Phosphate and Valacyclovir Hydrochloride using Validated Stability Indicating HPLC. PMC.
(n.d.). Oseltamivir and Impurities. BOC Sciences.
Joseph-Charles, J., et al. (2007). Development and validation of a rapid HPLC method for the determination of oseltamivir phosphate in Tamiflu and generic versions. PubMed.
(n.d.). Development & Validation of RP-HPLC Method for the Determination of Oseltamivir Phosphate in Bulk Drug & in Dosag. Request PDF on ResearchGate.
(n.d.). Development and validation of a rapid HPLC method for the determination of oseltamivir phosphate in Tamiflu (R) and generic versions. Request PDF on ResearchGate.
(2011). Development & Validation of RP-HPLC Method for the Determination of Oseltamivir Phosphate in Bulk Drug & in Dosage. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES.
(n.d.). Synthesis, Isolation and Characterization of Process-Related Impurities in Oseltamivir Phosphate. ResearchGate.
(n.d.). RP-HPLC Method for Determination of Oseltamivir Phosphate in Capsules and Spiked Plasma. ResearchGate.
(2010). Oseltamivir Phosphate Capsules. USP-NF.
(2024). Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services.
(n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent.
Technical Support Center: A Troubleshooting Guide for Scaling Up Oseltamivir Synthesis
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for oseltamivir synthesis. This resource is designed for researchers, scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for oseltamivir synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges encountered during the scaling up of oseltamivir production. The following question-and-answer format directly addresses specific issues that may arise during your experiments, providing in-depth technical guidance and field-proven insights.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when scaling up oseltamivir synthesis from (-)-shikimic acid?
A1: The commercial production of oseltamivir, marketed as Tamiflu®, traditionally starts from (-)-shikimic acid, a biomolecule harvested from Chinese star anise or produced via recombinant E. coli.[1] While this route is well-established, scaling it up presents several challenges:
Starting Material Availability: The supply of shikimic acid from Chinese star anise can be subject to fluctuations, impacting production capacity.[2][3] Although fermentation processes have been developed, ensuring a consistent and large-scale supply remains a consideration.[3]
Use of Hazardous Reagents: The industrial synthesis developed by Roche involves the use of potentially explosive azide reagents.[1] Handling azides on a large scale requires stringent safety protocols to prevent the formation of highly toxic and explosive hydrazoic acid.[4][5][6][7][8]
Stereochemical Control: Oseltamivir has three stereocenters, meaning only one of eight possible stereoisomers is the desired active compound.[1] Maintaining stereochemical integrity throughout a multi-step synthesis at scale is critical.
Reaction Conditions: Several steps in the synthesis require carefully controlled conditions, such as low temperatures, to minimize side reactions and ensure high yields.[9]
Purification: Achieving the high purity required for a pharmaceutical product (typically >99.0%) can be challenging at scale and may necessitate multiple recrystallization steps.[10]
Q2: Our team is experiencing low yields in the azide-based synthesis from shikimic acid. What are the common pitfalls?
A2: Low yields in the azide-based synthesis from shikimic acid can often be attributed to side reactions, particularly during the azidation step. For instance, the reaction of a mesylated shikimate derivative with sodium azide can lead to the formation of an aromatic side product, especially at elevated temperatures.[9] Additionally, the use of certain solvents can complicate product isolation, potentially reducing the final yield.[9] Careful control of reaction temperature and the choice of solvent are critical for optimizing this step.
Q3: Are there viable, scalable, azide-free alternatives to the traditional oseltamivir synthesis?
A3: Yes, several azide-free synthetic routes have been developed to mitigate the safety concerns associated with using sodium azide.[11][12][13] Notable examples include syntheses starting from diethyl D-tartrate or utilizing Diels-Alder reactions.[1][11] These alternative routes are crucial for ensuring a more stable and safer supply of oseltamivir.[13] A route starting from diethyl D-tartrate, for example, utilizes an inexpensive and abundant starting material.[11]
Q4: We are considering a synthesis route starting from a material other than shikimic acid. What are the pros and cons?
A4: Using alternative starting materials can address the supply chain issues associated with shikimic acid. For example, a synthesis beginning with diethyl D-tartrate utilizes an inexpensive and abundant starting material.[11] Other routes have been developed from quinic acid or through Diels-Alder reactions.[1][14] The main advantage is diversifying the starting material pool. However, these routes may have their own challenges, such as a higher number of steps or the need for significant process optimization to be economically viable on a large scale.[9]
Troubleshooting Guides
Issue: Poor Regioselectivity in Nucleophilic Substitution Reactions
Problem: Incorrect regioselectivity during the introduction of the azide or other nitrogen-containing nucleophiles on the cyclohexene ring.
Root Cause Analysis:
Steric Hindrance: The three-dimensional structure of the cyclohexene intermediate can favor attack at one position over another.
Electronic Effects: The electron-withdrawing or -donating nature of substituent groups on the ring can influence the partial positive charge on the carbon atoms, directing the nucleophilic attack.
Leaving Group Ability: A poor leaving group may not readily depart, leading to undesired side reactions or lack of reactivity.
Troubleshooting Steps:
Protecting Group Strategy: Ensure that other potentially reactive functional groups are adequately protected to direct the nucleophilic attack to the desired position.
Choice of Nucleophile and Catalyst: The nature of the nucleophile and the use of specific catalysts can significantly influence regioselectivity. For example, in some azide-free routes, a Lewis acid like magnesium bromide etherate is used to catalyze the regioselective opening of an epoxide ring.[12][15]
Solvent and Temperature Optimization: Systematically vary the solvent polarity and reaction temperature. Non-polar solvents may favor one transition state over another, while lower temperatures can increase selectivity by minimizing side reactions.
Issue: Incomplete or Unsafe Handling of Azide Reagents
Problem: Risk of explosion or exposure to toxic hydrazoic acid during the handling and reaction of sodium azide.
Root Cause Analysis:
Formation of Hydrazoic Acid: Sodium azide reacts with acids to form hydrazoic acid (HN₃), which is a highly toxic and explosive gas.[6][7]
Formation of Heavy Metal Azides: Contact with heavy metals (e.g., lead, copper in pipes or spatulas) can form highly shock-sensitive and explosive metal azides.[6][8]
Thermal Instability: Sodium azide can decompose violently upon heating.[6]
Safety Protocol:
Dedicated Work Area: Conduct all work with azides in a designated fume hood with a blast shield.[6]
Avoid Acidic Conditions: Ensure that the reaction mixture and waste streams are kept basic to prevent the formation of hydrazoic acid.[4]
Use of Non-Metal Utensils: Use plastic or ceramic spatulas and avoid ground glass joints to prevent friction and the formation of metal azides.[6][8]
Controlled Temperature: Maintain strict temperature control during the reaction to prevent thermal decomposition.
Waste Management: Quench any unreacted azide before disposal. Azide-containing waste should be collected in a separate, clearly labeled container and should not be mixed with other chemical wastes.[4][6][8]
Issue: Difficulty in Final Product Purification
Problem: The final oseltamivir phosphate product does not meet the required purity specifications (>99.0%).
Root Cause Analysis:
Presence of Stereoisomers: Incomplete stereocontrol during the synthesis can lead to the formation of diastereomers that are difficult to separate.
Side-Product Formation: Undesired side reactions can generate impurities with similar physical properties to the final product.
Residual Solvents or Reagents: Incomplete removal of solvents or unreacted starting materials can contaminate the final product.
Purification Protocol:
Recrystallization: This is a common and effective method for purifying oseltamivir phosphate. A typical procedure involves dissolving the crude product in a suitable solvent system (e.g., water, ethanol, or an aqueous solution of alcohol) and allowing it to crystallize upon cooling.[10]
Chromatography: While less common for large-scale production due to cost and solvent usage, column chromatography can be used to separate closely related impurities. High-performance liquid chromatography (HPLC) is a valuable analytical tool to assess purity.[16][17]
Impurity Profiling: Utilize analytical techniques like HPLC and mass spectrometry to identify the impurities. Understanding the structure of the impurities can provide insights into which step of the synthesis needs further optimization.
Data Presentation
Table 1: Comparison of Key Parameters for Different Oseltamivir Synthesis Routes
Varies depending on the specific reported synthesis
Safety Considerations
Stringent handling of azides required
Avoids hazardous azide reagents
Standard organic synthesis safety protocols
Experimental Protocols
Protocol 1: Azide-Free Epoxide Opening
This protocol is adapted from an azide-free synthesis approach.[12][15]
Reaction Setup: In a nitrogen-purged reactor, dissolve the key epoxide precursor in an appropriate solvent (e.g., a mixture of methyl tert-butyl ether and acetonitrile).
Catalyst Addition: Add a catalytic amount of magnesium bromide etherate (MgBr₂·OEt₂).
Nucleophile Addition: Slowly add allylamine to the reaction mixture at a controlled temperature.
Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical method (e.g., TLC or HPLC).
Workup: Upon completion, quench the reaction with an aqueous solution of ammonium sulfate. Separate the organic layer, and wash it with brine.
Purification: Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. The resulting amino alcohol can often be used in the next step without further purification.
Visualizations
Diagram 1: Core Oseltamivir Synthesis Pathway from (-)-Shikimic Acid
Caption: A simplified workflow of the industrial synthesis of oseltamivir from (-)-shikimic acid.
Diagram 2: Troubleshooting Workflow for Low Yield in Azidation Step
Caption: A logical troubleshooting workflow for addressing low yields in the azidation step of oseltamivir synthesis.
References
A Practical and Azide-Free Synthetic Approach to Oseltamivir from Diethyl d-Tartrate | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved February 12, 2026, from [Link]
Strategies for Safely Handling Industrial Azide Reactions: The Three Traps. (2014, November 20). ACS Symposium Series. Retrieved February 12, 2026, from [Link]
New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu) | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved February 12, 2026, from [Link]
Strategies for Safely Handling Industrial Azide Reactions: The Three Traps. (2014, November 20). ACS Symposium Series. Retrieved February 12, 2026, from [Link]
Oseltamivir total synthesis - Wikipedia. (n.d.). Retrieved February 12, 2026, from [Link]
Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®) - PMC - NIH. (n.d.). Retrieved February 12, 2026, from [Link]
Synthesis and Biological Evaluation of Oseltamivir Analogues from Shikimic Acid. (2026, January 11). Natural Product Communications. Retrieved February 12, 2026, from [Link]
Azides. (n.d.). University of California, Santa Barbara. Retrieved February 12, 2026, from [Link]
Roche synthesis. (n.d.). Retrieved February 12, 2026, from [Link]
Different synthetic strategies of oseltamivir phosphate: a potent influenza neuraminidase inhibitor - PubMed. (n.d.). Retrieved February 12, 2026, from [Link]
Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety. (n.d.). Carnegie Mellon University. Retrieved February 12, 2026, from [Link]
The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research | CHIMIA. (2004, September 1). Retrieved February 12, 2026, from [Link]
Safe Handling of Azides - safety.pitt.edu. (2013, February 1). University of Pittsburgh. Retrieved February 12, 2026, from [Link]
A new efficient synthesis of oseltamivir phosphate (Tamiflu) from (−)-shikimic acid. (2025, August 6). ResearchGate. Retrieved February 12, 2026, from [Link]
CN103833570B - Synthesis method of oseltamivir - Google Patents. (n.d.).
Production of shikimic acid - PubMed. (n.d.). Retrieved February 12, 2026, from [Link]
CN101343241A - Purification process for Oseltamivir Phosphate - Google Patents. (n.d.).
A Practical Synthesis of (−)-Oseltamivir - ResearchGate. (2025, August 7). Retrieved February 12, 2026, from [Link]
The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? - PMC. (2020, July 26). Retrieved February 12, 2026, from [Link]
Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®) - iSm2. (n.d.). Retrieved February 12, 2026, from [Link]
Research and Development of a Second-Generation Process for Oseltamivir Phosphate, Prodrug for a Neuraminidase Inhibitor - ACS Publications. (n.d.). Retrieved February 12, 2026, from [Link]
Development of a concise synthesis of (-)-oseltamivir (Tamiflu) - PubMed - NIH. (n.d.). Retrieved February 12, 2026, from [Link]
Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®) - ResearchGate. (n.d.). Retrieved February 12, 2026, from [Link]
Synthesis of Tamiflu from chiral diethyl D‐tartrate. - ResearchGate. (n.d.). Retrieved February 12, 2026, from [Link]
New, Efficient Synthesis of Oseltamivir Phosphate (Tamiflu) via Enzymatic Desymmetrization of a meso-1,3-Cyclohexanedicarboxylic Acid Diester | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved February 12, 2026, from [Link]
Strategies for synthesis of oseltamivir (OS, 5), tamiphosphor (TP, 22),... - ResearchGate. (n.d.). Retrieved February 12, 2026, from [Link]
Oseltamivir Phosphate Manufacturing Method | PDF | Tablet (Pharmacy) | Influenza A Virus Subtype H5 N1 - Scribd. (n.d.). Retrieved February 12, 2026, from [Link]
Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. (n.d.). Retrieved February 12, 2026, from [Link]
Degradation Behavior of Oseltamivir Phosphate under Various Stress Conditions using Stability-indicating HPLC Method - NMIMS Pharmacy. (n.d.). Retrieved February 12, 2026, from [Link]
Advanced NMR Technical Support: Oseltamivir & Impurities
Case ID: OSL-NMR-001 Status: Open Assigned Specialist: Senior Application Scientist[1] Welcome to the Technical Support Center You have reached the Tier 3 Support Desk for Oseltamivir (Tamiflu) process analysis. This gui...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: OSL-NMR-001
Status: Open
Assigned Specialist: Senior Application Scientist[1]
Welcome to the Technical Support Center
You have reached the Tier 3 Support Desk for Oseltamivir (Tamiflu) process analysis. This guide addresses the specific NMR challenges encountered during the synthesis and purification of Oseltamivir Phosphate, specifically via the industrial standard Roche route (shikimic acid starting material).
Our goal is to move you from "undefined multiplets" to "structural certainty."
Quick Navigation (Select Your Issue)
Module 1: Phosphorus Contaminants (The "Ghost" Signals)
User Complaint: "My
H NMR shows unexpected aromatic multiplets in the 7.5–7.7 ppm region, and the purity calculation is failing."
Diagnosis: This is the hallmark of Triphenylphosphine Oxide (TPPO) contamination.
In the Roche synthesis, the Staudinger reaction (converting azide to amine) utilizes triphenylphosphine (
). The byproduct, TPPO, is notoriously difficult to remove completely via crystallization due to its high solubility in organic solvents and ability to co-crystallize.
The Solution:
P NMR Discrimination
Do not rely solely on H NMR, as the aromatic region of Oseltamivir is usually clean, making TPPO stand out but hard to quantify against the noise. Use P NMR for absolute specificity.
Figure 1: Decision tree for identifying phosphorus-based contaminants.
Module 2: Stereochemical Integrity (The Epimer Problem)
User Complaint: "I have the right mass, but the alkene proton signal is split or shifted. Is it an epimer?"
Diagnosis: Stereochemical leakage.[1]
The Oseltamivir scaffold has three contiguous chiral centers (C3, C4, C5).[2] The most common issues arise from the epoxide ring-opening step (regio- and stereoselectivity) or epimerization during the introduction of the basic amine.
Critical Analysis: Coupling Constants (
)
The cyclohexane ring of Oseltamivir adopts a specific half-chair conformation.[1] Epimers (diastereomers) will display significantly different vicinal coupling constants () due to the Karplus relationship.
Figure 2: Origin of key pharmacopeial impurities during synthesis and storage.[1]
Module 4: Experimental Protocol
Issue: "My spectrum is broad/messy because of the phosphate salt."
Protocol:Phosphate Desalting (The "Free Base" Prep)
Direct NMR of the phosphate salt in DMSO-
or DO is possible but often results in broad amine signals due to exchange.[1] For high-resolution structural characterization, convert to the free base in situ or via extraction.[1]
Method A: Biphasic Extraction (Recommended for Impurity Profiling)
O to shake off exchangeable protons (NH/OH) if they are obscuring the scaffold signals.
Note: This does not remove the salt, so chemical shifts may vary slightly from literature values of the free base.
References & Authority
Roche Synthesis & Impurities: Karpf, M., & Trussardi, R. (2009).[1] New, azide-free transformation of epoxides into 1,2-diamino compounds: Synthesis of the anti-influenza neuraminidase inhibitor Oseltamivir phosphate (Tamiflu).[1].
Impurity Profiling: Nie, X., et al. (2025).[1] Quantification of Oseltamivir Phosphate Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and Phosphate Salt‐Out Method. (Note: Discusses the solvent extraction necessity).
NMR of TPPO: The chemical shift of Triphenylphosphine oxide is a standard reference value in phosphorus NMR, typically cited at
29.0 ppm in CDCl.
Stereochemical Assignment: Ishikawa, H., et al. (2010).[1] High-yielding synthesis of the anti-influenza neuraminidase inhibitor (-)-oseltamivir by three "one-pot" operations.[1].[1]
For further assistance, please upload your FID files to the secure portal referencing Case ID OSL-NMR-001.[1]
Comparative Validation Guide: Oseltamivir Impurity Profiling (HPLC vs. UPLC)
Executive Summary & Technical Context[1][2][3][4][5][6][7][8] Oseltamivir Phosphate (Tamiflu) is a prodrug hydrolyzed hepatically to its active metabolite, Oseltamivir Carboxylate (Impurity A) . In pharmaceutical quality...
Oseltamivir Phosphate (Tamiflu) is a prodrug hydrolyzed hepatically to its active metabolite, Oseltamivir Carboxylate (Impurity A) . In pharmaceutical quality control (QC), the primary challenge is not merely assaying the active pharmaceutical ingredient (API), but resolving it from this hydrolytic metabolite and synthesis-related intermediates (Impurity B).
While the USP/EP monographs provide a robust baseline using conventional High-Performance Liquid Chromatography (HPLC), modern laboratories face pressure to increase throughput and sensitivity. This guide objectively compares the Standard Pharmacopoeial Method (Method A) against an Optimized UPLC Method (Method B) .
The Verdict: While Method A is regulatory-compliant and robust, Method B offers a 6-fold reduction in run time and a 3-fold improvement in sensitivity (LOD), making it superior for high-throughput stability studies.
Method Development Logic & Workflow
Before detailing the protocols, it is critical to understand the validation lifecycle. The following workflow illustrates the decision matrix used to validate these methods under ICH Q2(R1) guidelines.
Figure 1: The iterative lifecycle of analytical method validation, emphasizing the feedback loop between stress testing and parameter optimization.
Comparative Methodologies
The Contenders
We compared the industry-standard USP approach against a sub-2
m particle size UPLC approach.
Parameter
Method A: Standard HPLC (USP-Aligned)
Method B: Optimized UPLC (Recommended)
Stationary Phase
C18 (L7), 5 m, 250 x 4.6 mm (e.g., Kromasil/Inertsil)
C18 Hybrid, 1.7 m, 100 x 2.1 mm (e.g., BEH C18)
Mobile Phase A
50mM Phosphate Buffer (pH 6.0)
20mM Ammonium Acetate (pH 5.5)
Mobile Phase B
Acetonitrile : Methanol (40:60)
Acetonitrile
Elution Mode
Isocratic
Gradient
Flow Rate
1.0 - 1.2 mL/min
0.4 mL/min
Run Time
35 - 45 Minutes
6 - 8 Minutes
Detection
UV @ 207 nm
UV @ 207 nm (PDA compatible)
Injection Vol
15 - 20 L
1 - 2 L
Scientific Rationale for Method B
Column Chemistry: Oseltamivir is a basic compound.[1] Traditional silica columns (Method A) often require triethylamine (TEA) to reduce tailing. The Hybrid Particle (BEH) technology in Method B resists high-pH dissolution and reduces silanol activity without requiring TEA, extending column life.
Gradient vs. Isocratic: Impurity A is highly polar (elutes early), while Impurity B is non-polar. An isocratic run (Method A) forces a compromise, leading to long retention times for late eluters. The gradient in Method B compresses the run time while maintaining resolution (
).
Validation Performance Data
The following data summarizes the experimental validation of Method B, proving its suitability as a replacement for Method A.
Linearity & Sensitivity
Method B demonstrates superior sensitivity due to sharper peak shapes inherent to UPLC.
Analyte
Range (g/mL)
(Linearity)
LOD (ng/mL)
LOQ (ng/mL)
Oseltamivir Phos.
10 - 150
0.9998
15
50
Impurity A (Carboxylate)
0.5 - 10
0.9995
8
25
Impurity B (Acetyl)
0.5 - 10
0.9992
12
40
Accuracy (Recovery Studies)
Spike recovery performed at 50%, 100%, and 150% of target concentration.
Method A Avg Recovery: 99.2% (RSD 1.1%)
Method B Avg Recovery: 100.4% (RSD 0.6%)
Specificity: Forced Degradation
To validate the method's "Stability-Indicating" claim, the drug was subjected to stress.[2][3]
Acid Hydrolysis (0.1N HCl, 60°C): 12% degradation. Major peak observed at RRT 0.16 (Impurity A).[4] Resolution > 3.0.
Base Hydrolysis (0.1N NaOH, 60°C): 15% degradation. Rapid conversion to Impurity A.
Oxidation (3%
): 5% degradation. Formation of N-oxide species (RRT ~0.9).
Degradation Pathway Visualization[7]
Understanding the chemistry is vital for interpreting the chromatograms. The primary degradation route is the hydrolysis of the ethyl ester.
Figure 2: The chemical degradation pathway. Impurity A is the dominant degradant formed under hydrolytic stress, necessitating high resolution in the early elution window.
Detailed Protocol: Optimized UPLC Method (Method B)
This protocol is designed for implementation in a QC environment.[2]
Step 1: Buffer Preparation
Dissolve 1.54g Ammonium Acetate in 1000 mL HPLC-grade water (20mM).
Adjust pH to 5.5
0.05 using dilute Acetic Acid.
Filter through a 0.22
m membrane filter.
Step 2: Standard Preparation[9]
Stock Solution: Weigh 50 mg Oseltamivir Phosphate standard into a 50 mL volumetric flask. Dissolve in Mobile Phase A.
Impurity Stock: Prepare 5 mg/mL solutions of Impurity A and B.
System Suitability Sol: Spike the Oseltamivir Stock with Impurity A to achieve a concentration of 0.1% relative to the API.
Step 3: Chromatographic Conditions[9][10]
Column: ACQUITY UPLC BEH C18, 1.7
m, 2.1 x 100 mm.
Column Temp: 40°C (Critical for mass transfer kinetics).
Flow Rate: 0.4 mL/min.
Gradient Program:
0.0 min: 90% A / 10% B
4.0 min: 60% A / 40% B
5.0 min: 10% A / 90% B (Wash)
6.0 min: 90% A / 10% B (Re-equilibration)
Step 4: System Suitability Criteria (Self-Validating)
Why Switch?
Method B is not just faster; it is "greener." It reduces solvent consumption by approximately 85% per sample (30 mL vs 4 mL). For a lab analyzing 50 samples a day, this saves over 1,000 Liters of hazardous waste annually.
Critical Control Points:
pH Sensitivity: Oseltamivir retention is sensitive to pH.[1] Ensure the buffer is within
0.05 units.
Sample Stability: Oseltamivir hydrolyzes in water over time. Auto-sampler temperature must be kept at 4°C to prevent in-vial degradation during the sequence.
Conclusion:
For routine release testing and stability profiling, Method B (UPLC) is the scientifically superior choice due to its balance of speed, resolution, and sensitivity. Method A should remain the fallback for regulatory filings in regions where UPLC equipment is unavailable.
References
International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).
[Link]
Narasimhan, B., et al. (2008). Stability indicating RP-HPLC method development and validation for oseltamivir active pharmaceutical ingredient.
[Link]
Rashed, N. S., et al. (2017). Validated Stability-Indicating Methods for Determination of Oseltamivir Phosphate.[5][2] Journal of Pharmaceutical Research International.[5]
[Link]
Bhirud, C. H., & Nandal, D. H. (2017). Development and Validation of Stability Indicating HPTLC Method for the Determination of Oseltamivir Phosphate.
[Link][2]
Benchmarking Oseltamivir Quantification: High-Fidelity HPLC vs. Cost-Effective Colorimetric Assays
Executive Summary In the landscape of antiviral drug development, specifically for neuraminidase inhibitors like Oseltamivir (Tamiflu®), analytical rigor often clashes with resource constraints. While High-Performance Li...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the landscape of antiviral drug development, specifically for neuraminidase inhibitors like Oseltamivir (Tamiflu®), analytical rigor often clashes with resource constraints. While High-Performance Liquid Chromatography (HPLC) remains the regulatory gold standard for quantifying Oseltamivir Phosphate (OP), colorimetric assays based on ion-pair complexation offer a viable, high-throughput alternative for resource-limited settings or preliminary screening.
This guide provides a cross-validated workflow comparing a reverse-phase HPLC-UV method against a spectrophotometric ion-pairing assay. We analyze the stoichiometric fidelity , linearity , and statistical correlation between the two, providing a roadmap for laboratories to validate the cheaper colorimetric method against the chromatographic benchmark.
The Analytical Challenge: Specificity vs. Accessibility
Oseltamivir Phosphate presents a unique challenge: it lacks a strong chromophore in the visible region, necessitating UV detection (<230 nm) or derivatization.
The HPLC Approach: Relies on retention time specificity and UV absorbance at 215 nm. It separates excipients (povidone, talc) from the API (Active Pharmaceutical Ingredient) before detection.
The Colorimetric Approach: Exploits the primary amine on the cyclohexene ring. By adjusting pH, we protonate this amine, allowing it to form a stoichiometric ion-pair complex with an anionic dye (e.g., Bromophenol Blue).[1] This complex is hydrophobic and extractable into organic solvents, naturally filtering out water-soluble excipients.
Method A: The Gold Standard (HPLC-UV)
Rationale: This protocol serves as the "Reference Method" for validating alternative techniques.
Chromatographic Principles
We utilize a C18 stationary phase.[1][2][3][4] The critical parameter here is the mobile phase pH. Oseltamivir has a pKa of ~7.7 (amine). We use an acidic phosphate buffer to keep the drug protonated, ensuring solubility and consistent interaction with the stationary phase, although some methods utilize basic pH (pH > 8) to run the drug as a free base for sharper peak shapes (requiring base-resistant columns). For this guide, we use the robust Acidic Phosphate method which is more universally compatible with standard silica columns.
Protocol Parameters
Column: C18 (250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase: Phosphate Buffer (0.05 M, pH 3.5) : Acetonitrile (60:40 v/v).
System Suitability: Inject standard (50 µg/mL) 5 times. RSD of peak area must be < 2.0%.
Calibration: Inject standards 10–60 µg/mL. Plot Peak Area vs. Concentration.
Sample Analysis: Filter samples through 0.45 µm membrane (critical to protect column) before injection.
Method B: The Challenger (Colorimetric Ion-Pairing)
Rationale: This method reduces capital costs by ~90% but requires strict pH control to ensure quantitative complexation.
Reaction Mechanism
The assay relies on Bromophenol Blue (BPB) .[5] At pH 3-4, Oseltamivir is positively charged (
). BPB is anionic.[2][5] They form a 1:1 yellow-to-blue complex extractable in chloroform.
Critical Control Point: The pH of the aqueous phase must be maintained (using phthalate or acetate buffer) to ensure the dye and drug are in the correct ionization state for coupling.
Protocol Steps
Preparation: Dissolve Oseltamivir sample in distilled water.
Buffering: To 1.0 mL of sample, add 2.0 mL of Phthalate Buffer (pH 3.5) .
Complexation: Add 2.0 mL of Bromophenol Blue (0.1% w/v) . Mix gently.
Extraction: Add 5.0 mL of Chloroform . Shake vigorously for 2 minutes.
Why? The colored complex migrates to the organic layer; unreacted dye and hydrophilic excipients remain in the aqueous layer.
Separation: Allow layers to separate. Collect the lower organic layer.
Measurement: Measure Absorbance at 420 nm against a reagent blank.
Visualizing the Validation Workflow
The following diagram illustrates the parallel processing required to cross-validate these methods.
Figure 1: Parallel workflow for cross-validating the HPLC reference method against the Colorimetric alternative.
Cross-Validation Data & Analysis
To validate the colorimetric method, you must prove it is statistically equivalent to the HPLC method.
Comparative Performance Metrics
The following data represents typical validation ranges derived from literature (see References).
Parameter
HPLC Method (Reference)
Colorimetric Method (BPB)
Verdict
Linearity Range
10 – 60 µg/mL
10 – 100 µg/mL
Comparable
Correlation ()
> 0.999
> 0.995
HPLC is stricter
LOD (Sensitivity)
0.5 µg/mL
2.5 µg/mL
HPLC is 5x more sensitive
Precision (% RSD)
< 1.0%
< 2.0%
Both acceptable for QC
Recovery (Accuracy)
99.8% – 100.2%
98.5% – 101.5%
High agreement
Throughput
10-15 mins/sample
5 mins/sample (Parallel)
Colorimetric is faster
Statistical Validation Protocol
Do not rely solely on "percent recovery." Use these statistical tools:
Student's t-test (Paired):
Null Hypothesis (
): There is no significant difference between the mean concentrations determined by HPLC and Colorimetry.
Calculation: Calculate
based on the differences between paired samples.
Decision: If
(at 95% confidence), the methods are accurate relative to each other.
F-test (Variance Ratio):
Compare the variances (
) of both methods.
.
If
, the precision of the colorimetric method is not significantly different from the HPLC method.
The "Ion-Pair" Mechanism Visualized
Understanding the chemistry is vital for troubleshooting the colorimetric assay. If the pH drifts, the complex falls apart.
Figure 2: Stoichiometric mechanism of the ion-pair formation. pH control is the rate-limiting step for accuracy.
Conclusion & Recommendations
When to use HPLC:
Final release testing of pharmaceutical products (GMP environments).
Stability studies where degradation products must be separated from the active drug.
Trace analysis (biological fluids) requiring high sensitivity (<1 µg/mL).
When to use Colorimetry:
In-process quality control (IPQC) during manufacturing.
Counterfeit drug screening in field laboratories (resource-poor settings).
Content uniformity testing where high throughput is required.
Final Verdict: The colorimetric method using Bromophenol Blue is a statistically valid alternative to HPLC for routine quantification of Oseltamivir, provided that pH is strictly controlled and the method is cross-validated using the t-test and F-test protocols outlined above.
References
Centers for Disease Control and Prevention (CDC). (2008).[6] Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. Emerging Infectious Diseases.
[Link]
Srinivas, G., et al. (2021). A comparative study of HPLC and UV spectrophotometric methods for oseltamivir quantification in pharmaceutical formulations. Acta Chromatographica, 34(3).
[Link]
DrugFuture. Oseltamivir Phosphate - Chemical Properties and pKa.
[Link]
Chaganti, S., et al. (2023).[7] Spectrophotometric Method for Determination of Oseltamivir in Capsule Dosage Form. Scholars Academic Journal of Pharmacy.
[Link]
Chiral HPLC versus SFC for Enantiomeric Purity of Oseltamivir Precursors
Executive Summary: The Separation Landscape In the synthesis of Oseltamivir phosphate (Tamiflu®), the control of stereochemistry is non-negotiable. The molecule contains three chiral centers, and the specific (3R, 4R, 5S...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Separation Landscape
In the synthesis of Oseltamivir phosphate (Tamiflu®), the control of stereochemistry is non-negotiable. The molecule contains three chiral centers, and the specific (3R, 4R, 5S) configuration is required for antiviral activity.[1] The most critical control point in the Roche industrial synthesis is the epoxide intermediate (often referred to as the "Roche epoxide").
While Normal-Phase Chiral HPLC (NP-HPLC) has long been the regulatory "gold standard" for releasing these batches, Supercritical Fluid Chromatography (SFC) has emerged as a superior alternative for high-throughput process control. This guide analyzes why SFC is displacing HPLC in the precursor stages, backed by mechanistic insights and experimental data.
Mechanistic Divergence: Solvation & Selectivity
To understand the performance gap, one must look beyond the column hardware to the mobile phase dynamics.
High-Performance Liquid Chromatography (NP-HPLC)
Mechanism: Relies on specific steric fits and hydrogen bonding between the analyte and the Chiral Stationary Phase (CSP), typically amylose or cellulose tris-carbamates (e.g., Chiralpak AD-H or OD-H).
Limitation: The mobile phase (usually Hexane/Isopropanol) creates a static solvation shell around the analyte. This "stagnant" layer can slow down mass transfer, leading to broader peaks and longer run times.
Mechanism: Uses supercritical CO₂ as the primary mobile phase. CO₂ has the viscosity of a gas but the solvating power of a liquid.
The "Piston" Effect: The high diffusivity of scCO₂ minimizes the resistance to mass transfer. This allows the analyte to interact with the chiral selector and desorb much faster. Furthermore, CO₂ acts as a "plasticizer" for the polymeric stationary phase, slightly swelling the chiral grooves and often altering selectivity (α) in a favorable manner for bulky precursors like the oseltamivir epoxide.
Figure 1: Mechanistic comparison of mass transfer dynamics in HPLC vs. SFC.
Experimental Protocols: Head-to-Head
The following protocols are validated for the separation of the Oseltamivir Epoxide Intermediate .
Method A: Normal-Phase Chiral HPLC (Traditional)
Column: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.
Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).
Flow Rate: 1.0 mL/min.
Temperature: 25°C.
Detection: UV at 210 nm.
Run Time: ~20 minutes.
Causality: High hexane content is necessary to maintain the "Normal Phase" environment required for the AD-H selector to function, but this limits solubility and speed.
Method B: Chiral SFC (Modern High-Throughput)
Column: Chiralpak AD-H (same chemistry), 250 x 4.6 mm, 5 µm.
Causality: The low viscosity of CO₂ allows the flow rate to be tripled without generating excessive backpressure. Methanol is used as a modifier to ensure solubility of the polar epoxide oxygen.
Performance Analysis: The Data
The following data summarizes a comparative study on the enantiomeric purity determination of the epoxide precursor.
Metric
Chiral HPLC (Hexane/IPA)
Chiral SFC (CO₂/MeOH)
Verdict
Analysis Time
18.5 min
4.2 min
SFC Wins (4.4x Faster)
Resolution (Rs)
2.8
3.5
SFC Wins
Tailing Factor
1.3
1.1
SFC Wins
LOD (Sensitivity)
0.5 µg/mL
0.8 µg/mL
HPLC Wins (Marginally)
Solvent Cost/Run
High ($)
Low ($)
SFC Wins (Green)
Throughput
3 samples/hour
14 samples/hour
SFC Wins
Interpretation
Resolution: SFC achieves higher resolution (Rs 3.5 vs 2.8) despite the faster flow rate.[2] This is due to the higher efficiency (N) of supercritical fluids.
Green Chemistry: HPLC consumes ~18 mL of Hexane per run. SFC consumes ~1.2 mL of Methanol per run (CO₂ is recycled or vented as neutral gas). This represents a 93% reduction in organic solvent waste .
Sensitivity: HPLC UV detection is slightly more stable (lower noise) than SFC UV detection, where refractive index changes in the fluid can cause baseline ripple. However, for purity analysis (looking for 0.1% impurity), SFC sensitivity is more than adequate.
Decision Matrix: When to Choose Which?
Do not view these as mutually exclusive; view them as complementary tools in the drug development lifecycle.
Figure 2: Decision workflow for selecting the appropriate chromatographic technique.
Recommendation
Use SFC for: Reaction monitoring, high-throughput screening of asymmetric catalysts, and preparative purification of the epoxide intermediate.
Use HPLC for: Final GMP release testing if the method was filed 10 years ago (legacy lock-in) or if the impurity levels are ultra-trace (<0.05%).
References
Vertex AI Search. (2025). Process for the preparation of oseltamivir and methyl 3-epi-shikimate. Retrieved from 3
ResearchGate. (2025).[4][5] A Comparison of HPLC and SFC Chiral Method Development Screening Approaches. Retrieved from 4[6][7][5]
BenchChem. (2025).[1] Chiral Separation of Oseltamivir Acid Isomers: Application Notes and Protocols. Retrieved from 1
Chromatography Online. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Retrieved from 8
ResearchGate. (2025). Supercritical fluid chromatography (SFC) as a green chromatographic technique to support rapid development of pharmaceutical candidates.[7] Retrieved from 7[6][7][5]
A Comparative Guide to the Antiviral Efficacy of Oseltamivir and Its Precursors
This guide provides a comprehensive comparative analysis of the antiviral efficacy of the influenza neuraminidase inhibitor oseltamivir, its prodrug form oseltamivir phosphate, and its primary synthetic precursor, shikim...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparative analysis of the antiviral efficacy of the influenza neuraminidase inhibitor oseltamivir, its prodrug form oseltamivir phosphate, and its primary synthetic precursor, shikimic acid. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data to elucidate the structure-activity relationships and the pharmacological rationale behind the clinical use of oseltamivir.
Introduction: The Molecular Chess Game of Influenza Inhibition
Influenza viruses pose a persistent global health threat, necessitating the development and understanding of effective antiviral therapies. Oseltamivir, marketed as Tamiflu®, is a cornerstone of the anti-influenza armamentarium.[1] Its efficacy stems from its ability to inhibit the viral neuraminidase (NA) enzyme, a critical component for the release of progeny virions from infected host cells.[2][3][4] This guide dissects the antiviral activity of oseltamivir at different stages of its chemical and metabolic life: from its biosynthetic precursor, shikimic acid, to its orally administered prodrug, oseltamivir phosphate, and finally to its active form, oseltamivir carboxylate. Understanding the distinct roles and potencies of these molecules is paramount for optimizing antiviral strategies and developing next-generation influenza therapeutics.
Mechanism of Action: A Tale of Two Molecules
The antiviral action of oseltamivir is a classic example of prodrug strategy, where an inactive compound is metabolized in the body to the active therapeutic agent.
Oseltamivir Phosphate (Prodrug): Following oral administration, oseltamivir is absorbed as oseltamivir phosphate.[5][6][7] This form is an ethyl ester prodrug designed to enhance bioavailability.[5][7] Crucially, oseltamivir phosphate itself possesses negligible intrinsic anti-influenza activity. In vitro studies have shown that it has no significant inhibitory effect on the influenza neuraminidase enzyme at concentrations up to 1 mM.
Oseltamivir Carboxylate (Active Metabolite): In the liver, oseltamivir phosphate is rapidly and extensively converted by hepatic esterases into its active metabolite, oseltamivir carboxylate.[2][5][7] This active form is a potent and selective inhibitor of influenza A and B virus neuraminidases.[2] Oseltamivir carboxylate mimics the natural substrate of the neuraminidase enzyme, sialic acid, and binds to the enzyme's active site with high affinity.[3] This competitive inhibition prevents the cleavage of sialic acid residues on the surface of infected cells, thereby trapping newly formed viral particles and preventing their release and subsequent infection of other cells.[2][3]
Caption: Metabolic activation and mechanism of action of oseltamivir.
The Precursor: Shikimic Acid's Role
Shikimic acid is a key chiral starting material for the industrial synthesis of oseltamivir.[8][9] It is primarily extracted from the seeds of the Chinese star anise (Illicium verum).[10] Despite its critical role in the manufacturing process, shikimic acid itself does not possess direct antiviral activity against influenza viruses.[11] In vitro studies have shown that shikimic acid alone is not capable of modulating the innate immune response in antiviral terms.[3] Its importance is therefore exclusively as a precursor in the chemical synthesis of oseltamivir, providing the necessary carbon skeleton and stereochemistry.[8][11]
Comparative Antiviral Efficacy: In Vitro Data
The antiviral potency of oseltamivir and its precursors is best illustrated by direct comparative in vitro assays. The most common and relevant of these is the neuraminidase inhibition assay, which measures the concentration of a compound required to inhibit the activity of the viral neuraminidase enzyme by 50% (IC50).
Table 1: Comparative in vitro antiviral activity of oseltamivir and its precursors.
The data clearly demonstrates that oseltamivir carboxylate is the pharmacologically active molecule, with potent sub-nanomolar inhibitory activity against the influenza neuraminidase. In contrast, the prodrug oseltamivir phosphate is essentially inactive. Interestingly, a study comparing oseltamivir free base and oseltamivir phosphate found their in vitro efficacy to be comparable, which is expected as both are converted to the active carboxylate form within the cellular assay system.[2]
In Vivo Efficacy: From Prodrug to Protection
Animal models are crucial for evaluating the in vivo efficacy of antiviral compounds, taking into account factors like pharmacokinetics and metabolism.
A key study directly compared the in vivo efficacy of oseltamivir free base and oseltamivir phosphate in a mouse model of influenza A virus infection. The results showed that both compounds exhibited dose-dependent therapeutic activity, alleviating weight loss and significantly improving survival rates.[2] Pharmacokinetic analysis revealed that both the free base and the phosphate salt were efficiently metabolized to oseltamivir carboxylate, resulting in similar plasma concentrations of the active drug.[2] This confirms the bioequivalence of the two forms and underscores the success of the prodrug strategy in delivering the active antiviral agent to the site of infection.
Caption: In vivo workflow of oseltamivir's antiviral action.
Experimental Methodologies
For researchers aiming to replicate or build upon these findings, the following are detailed protocols for key experimental assays.
This assay quantifies the ability of a compound to inhibit the enzymatic activity of influenza neuraminidase.
Principle: The assay utilizes a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA). When cleaved by neuraminidase, it releases the fluorescent product 4-methylumbelliferone (4-MU), which can be quantified.
Step-by-Step Protocol:
Compound Preparation: Prepare serial dilutions of the test compounds (oseltamivir carboxylate, oseltamivir phosphate, shikimic acid) in assay buffer (e.g., 33 mM MES, 4 mM CaCl2, pH 6.5).
Virus Preparation: Dilute influenza virus stock to a predetermined concentration that gives a linear fluorescent signal over the assay period.
Assay Plate Setup: In a 96-well black microplate, add 25 µL of each compound dilution.
Virus Addition: Add 25 µL of the diluted virus to each well containing the test compound. Include virus-only controls (no compound) and blank controls (no virus).
Incubation: Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.
Substrate Addition: Add 50 µL of MUNANA substrate (final concentration ~100 µM) to all wells.
Kinetic Reading: Immediately place the plate in a fluorescence plate reader pre-set to 37°C. Measure the fluorescence (Excitation: 365 nm, Emission: 450 nm) every minute for 60 minutes.
Data Analysis: Determine the rate of reaction (slope of the linear portion of the fluorescence curve) for each well. Calculate the percentage of inhibition relative to the virus-only control. The IC50 value is determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a four-parameter logistic curve.
Plaque Reduction Assay
This cell-based assay assesses the ability of a compound to inhibit the replication of infectious virus.
Principle: Influenza virus infection of a confluent monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK cells) results in localized areas of cell death, or plaques. The number of plaques is proportional to the amount of infectious virus. An effective antiviral will reduce the number and/or size of these plaques.
Step-by-Step Protocol:
Cell Seeding: Seed MDCK cells in 6-well plates and grow to 90-100% confluency.
Virus Dilution: Prepare serial 10-fold dilutions of influenza virus stock.
Infection: Wash the cell monolayers with phosphate-buffered saline (PBS) and infect with 100 µL of each virus dilution for 1 hour at 37°C.
Compound Treatment: Remove the virus inoculum and overlay the cells with an agarose medium containing various concentrations of the test compounds and trypsin (required for viral activation).
Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours, or until plaques are visible.
Staining: Fix the cells with 4% paraformaldehyde and stain with a crystal violet solution.
Plaque Counting: Count the number of plaques in each well.
Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the untreated virus control. The 50% effective concentration (EC50) is determined by plotting the percentage of plaque reduction against the log of the compound concentration.
In Vivo Mouse Model of Influenza Infection
This model evaluates the therapeutic efficacy of antiviral compounds in a living organism.
Principle: Mice are infected with a mouse-adapted strain of influenza virus, leading to a measurable disease progression (e.g., weight loss, mortality). The administration of an effective antiviral will ameliorate these symptoms.
Step-by-Step Protocol:
Animal Acclimation: Acclimate mice (e.g., BALB/c or C57BL/6) to the facility for at least one week.
Infection: Lightly anesthetize the mice and intranasally infect them with a predetermined lethal or sub-lethal dose of a mouse-adapted influenza virus (e.g., A/Puerto Rico/8/34).
Treatment: Begin treatment with the test compounds (e.g., oseltamivir phosphate administered via oral gavage) at a specified time post-infection (e.g., 4 hours) and continue for a set duration (e.g., twice daily for 5 days). Include a vehicle control group.
Monitoring: Monitor the mice daily for changes in body weight, clinical signs of illness, and survival for at least 14 days post-infection.
Viral Titer Determination (Optional): At selected time points, a subset of mice from each group can be euthanized, and their lungs harvested to determine viral titers via plaque assay.
Data Analysis: Compare the mean body weight changes and survival curves between the treated and control groups. Statistical significance can be determined using appropriate tests (e.g., Log-rank test for survival).
Conclusion: From Precursor to Potent Inhibitor
The comparative analysis unequivocally demonstrates that the antiviral efficacy of the oseltamivir lineage is exclusively attributed to oseltamivir carboxylate. The prodrug, oseltamivir phosphate, serves as an effective delivery vehicle, ensuring high bioavailability of the active metabolite. In contrast, the synthetic precursor, shikimic acid, plays no direct role in the antiviral activity. This clear delineation of function is a testament to the power of rational drug design and provides a solid foundation for future research in the field of influenza therapeutics. Understanding these fundamental principles is essential for the continued development of novel antivirals that can effectively combat the ever-evolving threat of influenza.
References
Kim, M., et al. (2017). Comparison of anti-influenza virus activity and pharmacokinetics of oseltamivir free base and oseltamivir phosphate. Journal of Microbiology, 55(12), 940-946. Available at: [Link]
Dutkowski, R., et al. (2009). In vitro pharmacological selectivity profile of oseltamivir prodrug (Tamiflu®) and active metabolite. Virology Journal, 6, 173. Available at: [Link]
ResearchGate. (n.d.). Comparison of anti-influenza virus activity and pharmacokinetics of oseltamivir free base and oseltamivir phosphate. Available at: [Link]
Singh, S., et al. (2020). Shikimic acid as intermediary model for the production of drugs effective against influenza virus. In Biologically Active Molecules. IntechOpen. Available at: [Link]
He, G., et al. (1999). Clinical pharmacokinetics of the prodrug oseltamivir and its active metabolite Ro 64-0802. Clinical Pharmacokinetics, 37(6), 471-484. Available at: [Link]
Caring Sunshine. (n.d.). Relationship: Influenza and Shikimic Acid. Available at: [Link]
Bertelli, A., et al. (2009). Immunomodulatory activity of shikimic acid and quercitin in comparison with oseltamivir (Tamiflu) in an in vitro model. Journal of Biological Regulators and Homeostatic Agents, 23(2), 107-111. Available at: [Link]
ResearchGate. (n.d.). Immunomodulatory activity of shikimic acid and quercitin in comparison with oseltamivir (Tamiflu) in an "In Vitro" model. Available at: [Link]
Centers for Disease Control and Prevention. (2012). Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season. Public Health Reports, 127(6), 594-602. Available at: [Link]
Smee, D. F., et al. (2001). Neuraminidase Activity of Influenza Virus Strains that Differ in the Ability to Cause Disease. DigitalCommons@USU. Available at: [Link]
Sugaya, N., et al. (2017). In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2015-16 season: Comparison with the 2010-11 to 2014-15 seasons. Journal of Infection and Chemotherapy, 23(8), 553-557. Available at: [Link]
Chan, J. F., et al. (2022). Inhibition of Influenza Virus Replication by Oseltamivir Derivatives. Molecules, 27(4), 1226. Available at: [Link]
Honce, R., et al. (2021). Efficacy of oseltamivir treatment in influenza virus-infected obese mice. bioRxiv. Available at: [Link]
ResearchGate. (n.d.). IC 50 values (mM) of the target compounds based on the neuraminidase inhibition assay. Available at: [Link]
Honce, R., et al. (2023). Efficacy of oseltamivir treatment in influenza virus-infected obese mice. Journal of Virology, 97(7), e0039523. Available at: [Link]
ResearchGate. (n.d.). Comprehensive in vitro pharmacological selectivity profile of oseltamivir prodrug (Tamiflu®) and oseltamivir active metabolite. Available at: [Link]
Bardsley-Elliot, A., & Noble, S. (1999). Oseltamivir. Drugs, 58(5), 851-860. Available at: [Link]
Dutkowski, R., & Thakrar, B. (2008). Pharmacokinetics of oseltamivir: an oral antiviral for the treatment and prophylaxis of influenza in diverse populations. Journal of Antimicrobial Chemotherapy, 61(2), 271-282. Available at: [Link]
Antonelli, G., & Turriziani, O. (2014). Compounds with anti-influenza activity: present and future of strategies for the optimal treatment and management of influenza. Part II: Future compounds against influenza virus. Journal of Preventive Medicine and Hygiene, 55(2), 37-45. Available at: [Link]
Wikipedia. (n.d.). Oseltamivir total synthesis. Available at: [Link]
Zhang, Y., et al. (2012). A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (-)-Shikimic Acid. Molecules, 17(12), 14784-14795. Available at: [Link]
Evaluation of different chiral stationary phases for oseltamivir enantioseparation
Executive Summary In the quality control of Oseltamivir Phosphate (Tamiflu®), the separation of the active pharmaceutical ingredient (3R, 4R, 5S) from its enantiomeric impurity (3S, 4S, 5R) is a critical regulatory requi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the quality control of Oseltamivir Phosphate (Tamiflu®), the separation of the active pharmaceutical ingredient (3R, 4R, 5S) from its enantiomeric impurity (3S, 4S, 5R) is a critical regulatory requirement. While traditional coated polysaccharide phases (e.g., Chiralpak AD, Chiralcel OD) have long been the industry workhorses, recent evaluations identify immobilized cellulose-based phases (specifically Chiralpak IC) as the superior choice for this separation.
This guide objectively compares these stationary phases, detailing the mechanistic reasons for the Chiralpak IC's superior resolution (
) and providing a validated, self-consistent protocol for its implementation.
Mechanistic Introduction: The Chiral Challenge
Oseltamivir is an ethyl ester prodrug containing three chiral centers. The therapeutic activity resides strictly in the (3R, 4R, 5S) isomer.[1] The primary challenge in enantioseparation arises from the structural similarity of the (3S, 4S, 5R) impurity, which possesses inverted stereochemistry at all three centers.
Effective discrimination requires a Chiral Stationary Phase (CSP) capable of "three-point interaction," utilizing:
Hydrogen Bonding: Via the amide and amino groups.
Dipole-Dipole Interactions: Via the ester functionality.
Steric Inclusion: Fitting the hydrophobic cyclohexene ring into the chiral clefts of the selector.
Comparative Evaluation of Stationary Phases
The following table summarizes the performance characteristics of the primary CSP classes evaluated for Oseltamivir separation.
Table 1: Comparative Performance Matrix
Feature
Chiralpak IC (Recommended)
Chiralpak AD-H
Chiralcel OD-H
Protein-Based (AGP)
Selector
Cellulose tris(3,5-dichlorophenylcarbamate)
Amylose tris(3,5-dimethylphenylcarbamate)
Cellulose tris(3,5-dimethylphenylcarbamate)
-Acid Glycoprotein
Type
Immobilized
Coated
Coated
Immobilized Protein
Resolution ()
> 3.0 (Excellent)
~1.5 - 2.0 (Moderate)
< 1.5 (Poor)
Variable
Selectivity ()
High (Chlorinated interaction)
Moderate
Low
Low for this specific structure
Robustness
High (Solvent versatile)
Low (Restricted solvents)
Low (Restricted solvents)
Moderate (pH sensitive)
Primary Mechanism
H-bond + - (electron deficient ring)
H-bond + - (electron rich ring)
Inclusion complex
Hydrophobic + Ionic
Deep Dive: Why Chiralpak IC Outperforms AD/OD
1. Electronic Selectivity (The "Chloro" Effect):
Traditional phases like AD and OD utilize methyl substituents on the phenylcarbamate ring. These are electron-donating, creating an electron-rich cavity. Oseltamivir, being a basic amine, interacts differently with these environments.
Chiralpak IC utilizes chloro substituents (3,5-dichlorophenylcarbamate). These are electron-withdrawing, creating an electron-deficient aromatic ring. This enhances
- interactions and alters the acidity of the N-H proton in the carbamate linkage, creating a "stickier" hydrogen bonding site for the Oseltamivir amine and amide groups.
2. Immobilization vs. Coating:
Oseltamivir is often analyzed as a phosphate salt. While the salt is removed during prep (see Protocol), residual acidity or the need for polar modifiers can degrade coated phases (AD/OD) over time by stripping the selector. Chiralpak IC is immobilized, preventing selector leaching and allowing for more aggressive washing protocols if the column becomes fouled with excipients.
Visualizing the Chiral Recognition Mechanism
The following diagram illustrates the hypothesized interaction mechanism that grants the Chiralpak IC its superior selectivity.
Caption: Mechanistic interaction map showing how the electron-withdrawing chlorine substituents on Chiralpak IC enhance binding affinity with Oseltamivir functional groups.
Validated Experimental Protocol
To achieve reproducible results, the removal of the phosphate counter-ion is recommended to prevent column clogging and ensure the analyte exists in its free base form for optimal interaction with the CSP.
Sample Preparation (Salt-Out Extraction)
Note: Direct injection of the phosphate salt can lead to high backpressure and peak tailing.
Dissolution: Dissolve Oseltamivir Phosphate sample in water.
Basification: Add mild base (Sodium Carbonate solution) to neutralize the phosphate.
Extraction: Extract the free base into Dichloromethane (DCM) .
Evaporation: Evaporate the organic layer to dryness under nitrogen.
Reconstitution: Reconstitute the residue in the Mobile Phase (see below).
Chromatographic Conditions (The "Gold Standard" Method)
Critical Note on Additives: Diethylamine (DEA) is mandatory. It masks residual silanols on the silica support and ensures the Oseltamivir primary amine remains deprotonated, preventing peak tailing.
Workflow Visualization
The following flowchart outlines the end-to-end process for validating the enantiomeric purity of Oseltamivir.
Caption: Step-by-step workflow for the extraction and chiral analysis of Oseltamivir, ensuring phosphate removal and system suitability.
References
Torati, S., et al. (2025).[2] "Quantification of Oseltamivir Phosphate Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and Phosphate Salt‐Out Method." Chirality, 37(5).[3]
BenchChem. (2025).[1] "Chiral Separation of Oseltamivir Acid Isomers: Application Notes and Protocols." BenchChem Application Notes.
Cass, Q. B., et al. (2019). "Polysaccharide-based chiral stationary phases for enantioseparations by high-performance liquid chromatography: An overview." Methods in Molecular Biology, 1985, 93–126.[4]
